Dichloromethanesulfinyl chloride

• CAS: 62479-74-7

Core Science & Biosynthesis

Dichloromethanesulfinyl chloride physical and chemical properties

An In-Depth Technical Guide to Dichlorinated Methane-Sulfur-Chloride Derivatives

Introduction: Navigating the Nomenclature of Dichlorinated Methanesulfur Chlorides

In the realm of organosulfur chemistry, precision in nomenclature is paramount as it directly corresponds to the oxidation state of the sulfur atom, which in turn dictates the chemical reactivity of the molecule. The user's request for information on "dichloromethanesulfinyl chloride" targets a specific compound within a family of dichlorinated methane-sulfur-chloride derivatives. However, a comprehensive search of the scientific literature reveals a scarcity of information on dichloromethanesulfinyl chloride. This suggests that the compound may be highly unstable, a transient intermediate, or not yet synthesized and characterized.

This guide will therefore focus on two closely related, and well-documented, analogues: dichloromethanesulfenyl chloride and dichloromethanesulphonyl chloride . By understanding the properties of these compounds, we can infer the potential characteristics of the elusive dichloromethanesulfinyl chloride.

The key distinction between these compounds lies in the oxidation state of the sulfur atom:

• Sulfenyl Chloride (-SCl): Sulfur is in the +2 oxidation state.

• Sulfinyl Chloride (-S(O)Cl): Sulfur is in the +4 oxidation state.

• Sulfonyl Chloride (-SO₂Cl): Sulfur is in the +6 oxidation state.

Below is a structural comparison of the three compounds:

Caption: Structural overview of related dichlorinated methane-sulfur-chlorides.

This guide will provide a detailed overview of the known physical and chemical properties, synthesis, and spectroscopic data for dichloromethanesulfenyl chloride and dichloromethanesulphonyl chloride, followed by a hypothesis on the nature of dichloromethanesulfinyl chloride.

Part 1: Dichloromethanesulfenyl Chloride (Cl₂CHSCl)

Dichloromethanesulfenyl chloride is an organosulfur compound that serves as a reactive intermediate in organic synthesis.

Physical and Chemical Properties

Quantitative data for dichloromethanesulfenyl chloride is not widely reported in readily accessible databases. The available information primarily pertains to its identity and relationship with other chemical substances.

Property	Value
CAS Number	42172-24-7
Molecular Formula	CHCl₃S
Related Substances	Dichloromethanedisulfenyl chloride, Dichloromethanesulphonyl chloride

Synthesis and Reactivity

The synthesis of sulfenyl chlorides can often be achieved through the chlorination of corresponding thiols or disulfides. While a specific, detailed protocol for dichloromethanesulfenyl chloride is not provided in the search results, a general approach can be inferred from related reactions. For instance, hot thionyl chloride has been used to convert 2-methylquinolines into dichloro(2-quinolyl)methanesulphenyl chlorides, indicating a method for the formation of dichlorinated sulfenyl chlorides from activated methyl groups.[1]

The reactivity of sulfenyl chlorides is characterized by the electrophilicity of the sulfur atom and the good leaving group ability of the chloride ion. They readily react with nucleophiles.

A potential reaction pathway for the utilization of a dichloromethanesulfenyl chloride derivative is its reaction with secondary amines to form thioamides.[1]

Caption: General reaction of a dichloromethanesulfenyl chloride with a secondary amine.

Spectroscopic Data

Specific spectroscopic data for dichloromethanesulfenyl chloride is not available in the provided search results. However, based on general principles of spectroscopy for organosulfur compounds, the following characteristics can be anticipated:

• ¹H NMR: A singlet for the proton in the dichloromethyl group (CHCl₂) would be expected. Its chemical shift would be significantly downfield due to the deshielding effects of the two chlorine atoms and the sulfenyl chloride group.

• ¹³C NMR: A single resonance for the dichloromethyl carbon would be observed, also shifted downfield.

• IR Spectroscopy: Characteristic absorptions for C-H and C-Cl stretching would be present. The S-Cl stretch typically appears in the region of 500-400 cm⁻¹.

• Mass Spectrometry: The mass spectrum would show a molecular ion peak with a characteristic isotopic pattern for the three chlorine atoms. Fragmentation would likely involve the loss of chlorine and the cleavage of the C-S bond.

Part 2: Dichloromethanesulphonyl Chloride (Cl₂CHSO₂Cl)

Dichloromethanesulphonyl chloride is a more oxidized analogue and is expected to be a potent electrophile.

Physical and Chemical Properties

Property	Value
CAS Number	41197-29-9
EC Number	255-254-7
Molecular Formula	CHCl₃O₂S
GHS Hazard	Acute Toxicity (Oral, Dermal, Inhalation)[2]

Synthesis and Reactivity

The synthesis of sulfonyl chlorides can be achieved through various oxidative methods.[3] Common strategies include the oxidation of thiols or disulfides in the presence of a chlorinating agent.[3] While a direct synthesis for dichloromethanesulphonyl chloride is not detailed, methods for producing related sulfonyl chlorides, such as chloromethanesulfonyl chloride, involve the reaction of the corresponding sulfonic acid salt with a chlorinating agent like phosphorus pentachloride.[4]

The reactivity of sulfonyl chlorides is dominated by the highly electrophilic nature of the sulfur atom, which is bonded to two oxygen atoms and a chlorine atom.[5] This makes them excellent substrates for nucleophilic attack.

A general reaction of sulfonyl chlorides is their reaction with amines to form sulfonamides, a common functional group in many pharmaceuticals.

Caption: General reaction for the formation of a sulfonamide.

Spectroscopic Data

While specific spectra for dichloromethanesulphonyl chloride are not provided, data for other sulfonyl chlorides can be used as a reference.[6]

• ¹H NMR: A singlet for the CHCl₂ proton would be expected at a significant downfield shift, likely greater than that for the sulfenyl chloride due to the stronger electron-withdrawing nature of the sulfonyl group. For example, the deshielded multiplet for the CH₂ group adjacent to the sulfonyl chloride in butane-1-sulfonyl chloride appears at 3.68 ppm.[6]

• ¹³C NMR: A single resonance for the dichloromethyl carbon, shifted further downfield.

• IR Spectroscopy: Strong characteristic bands for the S=O stretches are expected in the regions of 1410-1370 cm⁻¹ and 1204-1166 cm⁻¹.[6]

• Mass Spectrometry: The mass spectrum would exhibit a molecular ion peak with the isotopic signature of three chlorine atoms. A characteristic fragment ion for the sulfonyl chloride group ([SO₂Cl]⁺) might be observed.[6]

Part 3: The Elusive Dichloromethanesulfinyl Chloride (Cl₂CHS(O)Cl): A Hypothesis

The absence of readily available data for dichloromethanesulfinyl chloride suggests it may be an unstable species. Sulfinyl chlorides are known to be reactive intermediates that can undergo further oxidation to sulfonyl chlorides or decomposition.

Hypothesized Reactivity:

As a sulfinyl chloride, dichloromethanesulfinyl chloride would be expected to be a moderately strong electrophile at the sulfur atom. It would likely react with nucleophiles such as water, alcohols, and amines. The presence of the two electron-withdrawing chlorine atoms on the adjacent carbon would likely enhance the electrophilicity of the sulfur atom.

It is plausible that dichloromethanesulfinyl chloride could be formed as an intermediate during the controlled oxidation of dichloromethanesulfenyl chloride. However, it may be prone to rapid further oxidation to the more stable dichloromethanesulphonyl chloride.

Caption: Hypothesized role of dichloromethanesulfinyl chloride as a reactive intermediate.

Part 4: Safety and Handling of Chlorinated Methanesulfur Compounds

Given the hazardous nature of related compounds, dichloromethanesulfinyl chloride and its analogues should be handled with extreme caution in a well-ventilated fume hood.[2] Personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, is essential.[7] These compounds are likely to be corrosive and toxic upon inhalation, ingestion, or skin contact.[2]

References

• NextSDS. Dichloromethanesulfenyl chloride — Chemical Substance Information. [Link]

• NextSDS. Dichloromethanesulphonyl chloride — Chemical Substance Information. [Link]

• Moser, A. (2008, July 30). IR, NMR and MS of a Sulfonyl Chloride compound. ACD/Labs. [Link]

• Journal of the Chemical Society D: Chemical Communications. (1970). Reactions of trichloromethanesulphenyl chloride: formation of trichloromethylsulphenylsulphonyldichloromethane. [Link]

• Journal of the Chemical Society, Perkin Transactions 1. (1982). Reactions of thionyl chloride with C-methyl heterocycles. Part 1. The formation of dichloro(2-quinolyl)methanesulphenyl chlorides from 2-methylquinolines. [Link]

• Google Patents. (1997).

• Chem-Supply. Dichloromethane Solvent Properties. [Link]

• Wikipedia. Dichloromethane. [Link]

• ResearchGate. (2006). Reactions of aromatic sulfonyl chlorides with anilines. Studies of solvent effects by the approach of multiparameter empirical correlations. [Link]

• BYJU'S. (2019, April 12). Properties of Dichloromethane – CH₂Cl₂. [Link]

• ResearchGate. (1977). Reaction of dimethyl sulfoxide with chlorothiolformates, hydrogen chloride, hydrogen fluoride, and hexafluoroisopropanol. [Link]

• MDPI. (2023). Synthesis, spectroscopic characterization and DFT analysis of dichlorido(η6-p-cymene)ruthenium(II) complexes with isonicotinate. [Link]

• ResearchGate. (2011). Diverse Reactions of Sulfonyl Chlorides and Cyclic Imines. [Link]

• Chem-Supply. DICHLOROMETHANE Product Number 300. [Link]

• Figshare. (2024, March 30). MS/IR/H-NMR Spectra Database. [Link]

• MDPI. (2008, May 24). Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs. [Link]

• ResearchGate. (2018). A continuous flow investigation of sulfonyl chloride synthesis using N-chloroamides: optimization, kinetics and mechanism. [Link]

• DORA 4RI. (2021, November 16). Chemical synthesis and characterization of single-chain C18-chloroparaffin materials with defined degrees of chlorination. [Link]

• MDPI. (2023, May 20). An Automated Continuous Synthesis and Isolation for the Scalable Production of Aryl Sulfonyl Chlorides. [Link]

• MDPI. (2022, December 31). Synthesis, DFT and X-ray Studies of Trans CuCl2L2 with L Is (E)-(4-Chlorophenyl)-N-(3-phenyl-4H-1,2,4-triazol-4-yl)methanimine. [Link]

Sources

• 1. Reactions of thionyl chloride with C-methyl heterocycles. Part 1. The formation of dichloro(2-quinolyl)methanesulphenyl chlorides from 2-methylquinolines - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 2. nextsds.com [nextsds.com]
• 3. mdpi.com [mdpi.com]
• 4. Physical and chemical properties of dichloromethane include melting point, boiling point, density, etc - News - Zibo Anquan Chemical Chemical Co., - Anquan Chemical [zbaqchem.com]
• 5. researchgate.net [researchgate.net]
• 6. acdlabs.com [acdlabs.com]
• 7. 3,4-Dichlorobenzylsulfonyl chloride 97% | Sigma-Aldrich [sigmaaldrich.com]

Dichloromethanesulfinyl Chloride (DCMSC) in Organic Synthesis: Mechanistic Pathways and Application Protocols

Executive Summary

Dichloromethanesulfinyl chloride (DCMSC, CAS: 62479-74-7) is a highly versatile, bifunctional reagent in advanced organic synthesis[1]. Characterized by the molecular formula CHCl2​S(O)Cl , it serves as a critical linchpin for introducing the dichloromethylsulfinyl moiety into complex architectures[2]. In drug development, the incorporation of sulfinyl groups is increasingly leveraged to modulate lipophilicity, act as stable hydrogen-bond acceptors, and serve as metabolic switches[3].

As an application scientist, I frequently observe that the underutilization of DCMSC stems from a misunderstanding of its dual reactivity. This whitepaper deconstructs the core mechanisms of DCMSC—specifically its electrophilic sulfinylation capacity and its propensity for alpha-deprotonation to yield reactive sulfines. By understanding the causality behind these pathways, researchers can design self-validating experimental protocols that maximize yield and suppress competitive polymerization.

Mechanistic Core 1: Electrophilic Sulfinylation (Addition-Elimination)

The Causality of the Electrophilic Center

The sulfur atom in DCMSC is exceptionally electrophilic. The intrinsic polarization of the S=O bond is heavily amplified by the inductive electron-withdrawing effect of the adjacent dichloromethyl ( -CHCl2​ ) group. When exposed to nucleophiles such as primary or secondary amines, the reaction proceeds via an addition-elimination mechanism. The nucleophile attacks the sulfur center to form a transient trigonal bipyramidal intermediate, followed by the rapid expulsion of the chloride leaving group to yield a sulfinamide.

While sulfinyl chlorides are potent electrophiles, they are notoriously sensitive to hydrolysis and require rigorous anhydrous conditions[4]. The kinetic barrier for nucleophilic attack at sulfur is lower than that of alpha-deprotonation only at reduced temperatures. Therefore, conducting these reactions at −78∘C is not merely a precaution; it is a strict kinetic requirement to prevent the base from abstracting the acidic alpha-proton.

Addition-elimination mechanism of DCMSC sulfinylation.

Mechanistic Core 2: Alpha-Deprotonation and Sulfine Generation

Harnessing the Acidic Alpha-Proton

The alternative reaction pathway of DCMSC relies on the extreme acidity of the proton situated on the dichloromethyl group. When treated with a stoichiometric amount of a strong, non-nucleophilic base (e.g., DBU or Triethylamine at elevated temperatures), the alpha-proton is abstracted to form a carbanion. This intermediate rapidly undergoes β -elimination of the chloride ion to generate dichlorosulfine ( Cl2​C=S=O ).

Dichlorosulfine is a transient, highly reactive thiocarbonyl S-oxide. It functions as a potent dienophile. If generated in the presence of a diene (such as cyclopentadiene), it undergoes a rapid [4+2] Diels-Alder cycloaddition to form a thiopyran-S-oxide derivative.

Experimental Causality: The generation of the sulfine must be performed via the slow addition of the base. If the steady-state concentration of the sulfine becomes too high, it will undergo rapid self-condensation or polymerization, destroying the yield.

Base-mediated generation of dichlorosulfine and subsequent cycloaddition.

Quantitative Data: Reaction Profiles

The following table summarizes the optimized parameters required to selectively drive DCMSC down specific mechanistic pathways.

Reaction Pathway	Reagents / Nucleophile	Solvent & Base	Temp (°C)	Expected Yield (%)	Primary Product
N-Sulfinylation	Primary/Secondary Amines	DCM, Et3​N (1.1 eq)	-78 to 0	85 - 95	Dichloromethanesulfinamides
O-Sulfinylation	Alcohols / Phenols	THF, DIPEA (1.2 eq)	-40 to 25	75 - 90	Dichloromethanesulfinates
S-Sulfinylation	Thiols	Toluene, Pyridine	0 to 25	80 - 92	Thiosulfinates
Sulfine Trapping	Diene (e.g., Cyclopentadiene)	Et2​O , DBU (1.0 eq)	-20 to 0	60 - 80	[4+2] Cycloadducts

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems, providing the chemist with real-time visual and physical cues to confirm the mechanistic pathway is proceeding as intended.

Protocol A: Selective N-Sulfinylation (Synthesis of N-Benzyl-dichloromethanesulfinamide)

Objective: Exploit the electrophilic sulfur center while kinetically suppressing alpha-deprotonation.

• Preparation: Flame-dry a 50 mL round-bottom flask under argon. Add anhydrous dichloromethane (DCM, 10 mL) and DCMSC (1.0 mmol).

• Thermal Control: Submerge the flask in a dry ice/acetone bath to reach exactly −78∘C . Causality: This temperature freezes out the alpha-deprotonation pathway.

• Addition: In a separate vial, prepare a solution of benzylamine (1.0 mmol) and triethylamine (1.1 mmol) in DCM (5 mL). Add this solution dropwise via a syringe pump over 30 minutes.

• Self-Validation Check: As the addition proceeds, a fine white precipitate of triethylammonium chloride ( Et3​N⋅HCl ) will form. The reaction is self-validating; the cessation of new precipitate formation visually confirms the complete consumption of the sulfinyl chloride.

• Workup: Quench the reaction at −78∘C with saturated aqueous NH4​Cl (5 mL), warm to room temperature, extract with DCM, dry over Na2​SO4​ , and concentrate under reduced pressure.

Protocol B: In Situ Generation and Trapping of Dichlorosulfine

Objective: Force alpha-deprotonation to generate the reactive thiocarbonyl S-oxide for a Diels-Alder reaction.

• Preparation: In a flame-dried flask under argon, dissolve cyclopentadiene (3.0 mmol, freshly cracked) and DCMSC (1.0 mmol) in anhydrous diethyl ether (15 mL) at −20∘C .

• Base Addition: Slowly add a solution of DBU (1.0 mmol) in diethyl ether (5 mL) dropwise over 1 hour. Causality: DBU is a strong, non-nucleophilic base that rapidly abstracts the alpha-proton. Slow addition ensures the sulfine is trapped by the diene before it can polymerize.

• Self-Validation Check: Dichlorosulfine exhibits a distinct, transient yellow/orange hue in solution. The reaction self-validates through colorimetry: the yellow color should rapidly dissipate as the sulfine reacts with the diene. If the solution turns dark brown or black, it indicates the base was added too rapidly, resulting in sulfine self-condensation.

• Workup: Filter the solution through a short pad of silica to remove DBU salts, concentrate, and purify the cycloadduct via flash chromatography.

References

• Source: chemicalbook.
• Source: nih.
• Source: nih.
• Source: molbase.

Sources

• 1. Methanesulfinyl chloride, 1,1-dichloro- | 62479-74-7 [m.chemicalbook.com]
• 2. dichloromethanesulfinyl chloride-Molbase [molbase.com]
• 3. The redox biochemistry of protein sulfenylation and sulfinylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. An Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]

Thermodynamic Stability and Decomposition Pathways of Dichloromethanesulfinyl Chloride: A Mechanistic and Methodological Guide

Executive Summary

Dichloromethanesulfinyl chloride (CAS: 62479-74-7) is a highly reactive, transient electrophile utilized in advanced organic synthesis and drug development[1]. Functioning as a potent sulfinylating agent, its utility is inherently bottlenecked by its thermodynamic instability. This whitepaper provides an in-depth mechanistic analysis of its decomposition pathways, evaluates the electronic effects of the α -dichloro substitution, and outlines self-validating experimental protocols for handling and kinetic profiling.

The Thermodynamic Paradox of S(IV) Halides

Sulfinyl chlorides occupy a precarious thermodynamic position between the S(II) sulfenyl and S(VI) sulfonyl states. Foundational literature on establishes that aliphatic sulfinyl chlorides cannot be stored at room temperature for extended periods without degrading[2].

The introduction of a dichloromethyl group ( −CHCl2​ ) exerts a profound inductive electron-withdrawing effect ( −I effect). This drastically increases the electrophilicity of the sulfur(IV) center. While bulky substituents (like tert-butyl groups) can sterically shield the S(IV) center and enhance the stability of[3], the −CHCl2​ group provides insufficient steric bulk to overcome its massive electronic destabilization. Consequently, dichloromethanesulfinyl chloride is highly susceptible to both bimolecular disproportionation and nucleophilic attack.

Comparative Kinetic Profiling

To understand the instability of dichloromethanesulfinyl chloride, it must be benchmarked against its unhalogenated and fully halogenated analogs. The table below summarizes the extrapolated stability metrics based on the known behavior of [4].

Compound	Inductive Effect (Taft σ∗ )	Estimated Half-Life (25°C, Neat)	Primary Decomposition Pathway
Methanesulfinyl chloride	+0.00	~2-4 hours	Disproportionation[2]
Dichloromethanesulfinyl chloride	+1.94	< 30 minutes	Disproportionation / Hydrolysis
Trichloromethanesulfinyl chloride	+2.65	< 10 minutes	Hydrolysis / Homolysis[4]

Mechanistic Pathways of Degradation

The degradation of dichloromethanesulfinyl chloride is not a singular event but a network of competing thermodynamic sinks.

• Bimolecular Disproportionation (The Dominant Pathway): At ambient temperatures, the nucleophilic sulfinyl oxygen of one molecule attacks the highly electrophilic S(IV) center of another. This forms an unstable sulfinyl sulfonate-like intermediate that rapidly collapses into dichloromethanesulfonyl chloride (S(VI)) and dichloromethanesulfenyl chloride (S(II))[2].

• Hydrolytic Degradation: Even trace moisture initiates a rapid SN​i (Substitution Nucleophilic internal) or associative displacement of the chloride ion[5]. This yields dichloromethanesulfinic acid and hydrochloric acid. The generated HCl can further autocatalyze decomposition.

• Thermal/Photolytic Homolysis: Exposure to temperatures above 50°C or UV radiation induces homolytic cleavage of the weak S-Cl bond, generating radical species that recombine into complex polymeric or halogenated mixtures.

Fig 1. Primary decomposition pathways of dichloromethanesulfinyl chloride.

Self-Validating Experimental Protocols

To utilize dichloromethanesulfinyl chloride in or drug synthesis, researchers must quantify its degradation rate under specific reaction conditions[6]. The following protocol describes a self-validating Cryo-NMR method for kinetic profiling.

Protocol: Cryo-NMR Kinetic Profiling of Disproportionation

Causality of Design: Because S(IV) chlorides degrade via bimolecular disproportionation, the reaction order is highly concentration-dependent. By utilizing an internal standard (1,4-difluorobenzene), this protocol becomes a self-validating mass-balance system . If the molar disappearance of the S(IV) starting material perfectly matches the combined molar appearance of the S(II) and S(VI) products ( Δ[S(IV)]=Δ[S(II)]+Δ[S(VI)] ), the system confirms that disproportionation is the exclusive pathway. Any deviation in this mass balance immediately alerts the researcher to environmental contamination (e.g., hydrolysis from trace moisture).

Step-by-Step Methodology:

• Cryogenic Preparation: Purge a Schlenk flask with ultra-high purity Argon. Dissolve freshly synthesized dichloromethanesulfinyl chloride in strictly anhydrous CDCl3​ at -78°C to suppress bimolecular collisions.

• Standard Addition: Add exactly 1.0 molar equivalent of 1,4-difluorobenzene as a non-reactive, non-coordinating internal standard.

• Aliquot Transfer: Using a pre-chilled, gas-tight syringe, transfer 0.5 mL of the solution into a septum-sealed NMR tube pre-flushed with Argon and chilled to -40°C.

• Variable Temperature (VT) NMR Acquisition: Insert the tube into an NMR spectrometer pre-equilibrated to -20°C. Acquire 1H and 13C spectra every 5 minutes. Gradually ramp the temperature to +25°C.

• Data Extraction: Integrate the distinct proton signal of the −CHCl2​ group for the sulfinyl chloride, and compare it against the emerging −CHCl2​ signals of the sulfonyl chloride and sulfenyl chloride.

Fig 2. Self-validating workflow for the kinetic profiling of sulfinyl chloride degradation.

Strategic Implications for Drug Development

In pharmaceutical chemistry, incorporating halogenated methyl groups (like −CHCl2​ or −CF3​ ) is a standard strategy to modulate lipophilicity and metabolic stability. When using dichloromethanesulfinyl chloride as a building block to synthesize complex sulfinamides or sulfoxides, the following operational rules are mandatory:

• In Situ Generation: Never attempt to store dichloromethanesulfinyl chloride. It must be generated in situ (e.g., via the chlorination of the corresponding disulfide) and consumed immediately[2].

• Base Selection: When coupling with amines, use non-nucleophilic bases (e.g., 2,6-lutidine or N,N-diisopropylethylamine) to neutralize the generated HCl without catalyzing the degradation of the S(IV) center[4].

References

• LookChem Chemical Database. "dichloromethanesulfinyl chloride (CAS 62479-74-7)." LookChem. Available at: [Link]

• Douglass, I. B.; Farah, B. S. "Methanesulfinyl Chloride." Organic Syntheses, Vol. 40, p. 62 (1960). Available at:[Link]

• Kiełbasiński, P. et al. "Modern Stereoselective Synthesis of Chiral Sulfinyl Compounds." Chemical Reviews, 2020. Available at:[Link]

• Wang, Y. et al. "Reductive sulfinylation by nucleophilic chain isomerization of sulfonylpyridinium." Nature Communications, 2024. Available at:[Link]

• Thionyl Chloride Reactivity. "Thionyl chloride - SNi Mechanism." Wikipedia. Available at:[Link]

• Löwe, R. et al. "Towards Highly Activating Leaving Groups: Studies on the Preparation of Some Halogenated Alkyl Sulfonates." Beilstein Journal of Organic Chemistry, 2011. Available at:[Link]

Sources

• 1. lookchem.cn [lookchem.cn]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Towards Highly Activating Leaving Groups: Studies on the Preparation of Some Halogenated Alkyl Sulfonates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Thionyl chloride - Wikipedia [en.wikipedia.org]
• 6. Reductive sulfinylation by nucleophilic chain isomerization of sulfonylpyridinium - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Characterization of Dichloromethanesulfinyl Chloride: An In-Depth FTIR Guide

Executive Summary

Dichloromethanesulfinyl chloride ( Cl2​CHSOCl , CAS 62479-74-7) is a highly reactive, electrophilic sulfinylating agent utilized in advanced organic synthesis and pharmaceutical drug development. Due to its extreme sensitivity to moisture and propensity for rapid hydrolysis, structural validation requires robust, non-destructive analytical techniques. Fourier-Transform Infrared (FTIR) spectroscopy serves as the premier modality for characterizing this compound.

This whitepaper provides an authoritative guide to the vibrational modes of dichloromethanesulfinyl chloride. By detailing the molecular causality behind its spectral features and establishing a self-validating experimental protocol, this guide ensures high-fidelity data acquisition for researchers and process chemists.

Mechanistic Causality of Vibrational Modes

The FTIR spectrum of dichloromethanesulfinyl chloride is defined by the complex interplay of inductive electron withdrawal and steric geometry. Understanding the causality behind these band shifts is critical for accurate spectral interpretation.

The Sulfinyl ( S=O ) Core and Inductive Effects

In standard dialkyl sulfoxides, the S=O stretching vibration typically appears around 1050 cm−1 . However, the substitution of an alkyl group with a highly electronegative chlorine atom to form a sulfinyl chloride exerts a powerful inductive ( −I ) effect. This electron withdrawal from the sulfur atom decreases the polarity of the S=O bond but significantly increases its force constant (double-bond character). As demonstrated in foundational studies on 1[1], this shifts the S=O absorption to approximately 1160 cm−1 .

The Alpha-Halogenation Effect

In dichloromethanesulfinyl chloride, the presence of the −CHCl2​ group amplifies this electron-withdrawing environment. The two alpha-chlorine atoms pull additional electron density away from the central sulfur, pushing the S=O stretch even higher, typically into the 1165–1180 cm−1 range. Furthermore, this halogenation increases the s-character of the adjacent C−H bond, shifting the C−H stretching frequency above the typical sp3 threshold to >3000 cm−1 .

Halogen-Carbon and Halogen-Sulfur Modes

The C−Cl stretching modes dominate the lower fingerprint region ( 750–800 cm−1 ), which is characteristic of gem-dichlorides. The S−Cl stretch, being a heavier diatomic oscillator, is located in the far-IR to lower mid-IR region ( 400–500 cm−1 ). Similar spectral behaviors are well-documented in the characterization of highly halogenated sulfur species, such as those analyzed in the preparation of 2[2].

Logical relationship of inductive effects on S=O stretching frequencies.

Quantitative Data Presentation

The following table summarizes the expected FTIR absorption bands for dichloromethanesulfinyl chloride, providing a reference framework for spectral assignment.

Table 1: Characteristic FTIR Absorption Bands for Dichloromethanesulfinyl Chloride

Functional Group	Vibrational Mode	Expected Wavenumber ( cm−1 )	Intensity	Causality / Structural Notes
C-H	Asymmetric Stretch	3010–3050	Weak-Medium	Shifted >3000 cm−1 due to the electron-withdrawing effect of two alpha-chlorine atoms increasing bond s-character.
S=O	Stretching	1160–1180	Very Strong	Characteristic of sulfinyl chlorides; the inductive effect of halogens increases the bond force constant.
C-Cl	Asymmetric Stretch	750–800	Strong	Typical absorption range for aliphatic gem-dichlorides.
C-S	Stretching	700–750	Medium	Often overlaps with the lower end of the C-Cl region; highly sensitive to halogen substitution.
S-Cl	Stretching	400–500	Medium-Strong	Located in the lower fingerprint/far-IR region due to the high reduced mass of the S-Cl oscillator.

Experimental Workflow: Self-Validating Anaerobic FTIR Protocol

Because dichloromethanesulfinyl chloride rapidly hydrolyzes in the presence of atmospheric moisture to form dichloromethanesulfinic acid and hydrogen chloride ( HCl ), sample handling must be strictly anaerobic. The following protocol utilizes a self-validating system to ensure the integrity of the acquired data.

Step 1: Instrument Preparation and Baseline Validation

• Action: Purge the FTIR spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory using dry nitrogen (dew point <−70∘C ) for a minimum of 30 minutes.

• Causality: A Diamond ATR crystal must be used instead of Zinc Selenide (ZnSe). ZnSe is highly susceptible to etching by trace HCl gas, which inevitably evolves if the sulfinyl chloride undergoes even minor hydrolysis.

• Self-Validation: Collect a background spectrum. The system is validated for sample loading only when the water vapor rotational bands ( 3900–3400 cm−1 and 1900–1300 cm−1 ) and CO2​ bands ( 2350 cm−1 ) are completely suppressed.

Step 2: Anaerobic Sample Transfer

• Action: Inside a glovebox or utilizing strict Schlenk line techniques, transfer 1-2 drops of neat dichloromethanesulfinyl chloride directly onto the diamond ATR crystal. Immediately seal the crystal with an inert volatiles cover.

• Causality: The volatiles cover prevents the evaporation of the sample while physically blocking ambient humidity from interacting with the highly electrophilic sulfinyl center.

Step 3: Spectral Acquisition

• Action: Acquire 32 to 64 scans at a resolution of 4 cm−1 across the 4000–400 cm−1 range.

• Self-Validation (Hydrolysis Check): Immediately inspect the raw spectrum for a broad band at ∼3400 cm−1 ( O−H stretch). If this band is present, the sample has hydrolyzed to the sulfinic acid, and the spectrum must be rejected. A valid spectrum will exhibit a completely flat baseline in the 3600–3200 cm−1 region.

Step 4: Degradation Monitoring (Quality Control)

• Action: Inspect the 1350 cm−1 region of the processed spectrum.

• Causality: Sulfinyl chlorides can disproportionate or oxidize into sulfonyl chlorides ( R-SO2​-Cl ). Sulfonyl groups exhibit a strong asymmetric stretch around 1350 cm−1 . The absence of this band validates the purity of the sulfinyl oxidation state, a principle heavily relied upon when distinguishing sulfinyl species from their oxidation products in 3[3].

Self-validating experimental workflow for anaerobic FTIR acquisition.

References

• Organic sulfur mechanisms. 20.
• Source: acs.org (Journal of the American Chemical Society)
• Source: nih.gov (PMC)

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. Towards Highly Activating Leaving Groups: Studies on the Preparation of Some Halogenated Alkyl Sulfonates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

An In-Depth Technical Guide to the Synthesis and Crystallographic Analysis of Sulfonamide Derivatives: A Case Study with N-Allyl-N-benzyl-4-methylbenzenesulfonamide

For the attention of: Researchers, scientists, and drug development professionals.

Abstract

The precise understanding of three-dimensional molecular architecture is fundamental to modern chemistry, particularly in the fields of materials science and drug discovery. While dichloromethanesulfinyl chloride presents itself as a reactive and versatile building block, its derivatives have proven challenging to characterize crystallographically. This guide, therefore, pivots to a closely related and structurally elucidated class of compounds—sulfonamides—to provide a comprehensive overview of the synthetic and analytical methodologies pertinent to this area of organosulfur chemistry. Using N-allyl-N-benzyl-4-methylbenzenesulfonamide as a primary exemplar, we will explore the synthesis from a sulfonyl chloride precursor, detail the protocol for obtaining single crystals suitable for X-ray diffraction, and delve into the interpretation of the resulting crystallographic data. This document serves as a practical, in-depth resource, emphasizing the causal relationships behind experimental choices and grounding all claims in verifiable, authoritative sources.

Introduction: The Synthetic Potential of Sulfinyl and Sulfonyl Chlorides

Sulfinyl chlorides (R-S(O)Cl) and their oxidized counterparts, sulfonyl chlorides (R-SO₂Cl), are highly reactive electrophiles that serve as gateways to a vast array of sulfur-containing compounds. Dichloromethanesulfinyl chloride (Cl₂CH-S(O)Cl), with its unique dichloromethyl moiety, is a potentially valuable synthon for introducing this functional group into organic molecules. However, the inherent reactivity and potential instability of its derivatives can make their isolation and crystallographic characterization challenging.

In contrast, the corresponding sulfonamides, derived from sulfonyl chlorides, are often highly crystalline and stable compounds. The sulfonamide functional group is a cornerstone of medicinal chemistry, found in a wide range of therapeutic agents.[1] The synthetic and analytical techniques applied to sulfonamides are directly translatable to the study of other organosulfur compounds, including the derivatives of dichloromethanesulfinyl chloride, should they be rendered suitable for such analysis. This guide will, therefore, use a well-documented sulfonamide derivative to illustrate the key experimental and analytical workflows.

Synthesis of a Model Sulfonamide: N-Allyl-N-benzyl-4-methylbenzenesulfonamide

The synthesis of N-allyl-N-benzyl-4-methylbenzenesulfonamide provides an excellent case study, involving the reaction of a commercially available sulfonyl chloride with a primary amine, followed by N-alkylation.[1]

Rationale for the Synthetic Approach

The two-step synthesis begins with the reaction of 4-methylbenzenesulfonyl chloride (tosyl chloride) with a primary amine. This is a classic and robust method for forming the sulfonamide bond. The subsequent N-alkylation allows for the introduction of a second substituent on the nitrogen atom, leading to a tertiary sulfonamide. This not only demonstrates a versatile synthetic strategy but also often yields compounds with a higher propensity for crystallization due to the removal of the acidic N-H proton and the introduction of additional conformational constraints.

Experimental Protocol: A Step-by-Step Guide

Step 1: Synthesis of the Secondary Sulfonamide

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve the primary amine (e.g., benzylamine) (1.0 eq.) in a suitable solvent such as dichloromethane (DCM) or diethyl ether.

• Base Addition: Add a non-nucleophilic base, such as triethylamine (1.1 eq.) or pyridine, to the solution. The base is crucial for scavenging the HCl generated during the reaction, which would otherwise protonate the starting amine, rendering it non-nucleophilic.

• Addition of Sulfonyl Chloride: Cool the reaction mixture to 0 °C in an ice bath. Slowly add a solution of 4-methylbenzenesulfonyl chloride (1.0 eq.) in the same solvent. The dropwise addition is important to control the exothermicity of the reaction.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. The progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Purification: Upon completion, quench the reaction with water. Extract the aqueous layer with the organic solvent. Wash the combined organic layers with 1M HCl, saturated NaHCO₃ solution, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography or recrystallization.

Step 2: N-Alkylation to the Tertiary Sulfonamide

• Deprotonation: In a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the secondary sulfonamide from Step 1 in a dry, aprotic solvent like N,N-dimethylformamide (DMF) or tetrahydrofuran (THF).

• Base Addition: Add a strong base, such as sodium hydride (NaH) (1.2 eq.), portion-wise at 0 °C. The evolution of hydrogen gas will be observed. Stir until the gas evolution ceases, indicating complete deprotonation.

• Alkylation: Add the alkylating agent, in this case, allyl bromide (1.1 eq.), dropwise at 0 °C.

• Reaction and Work-up: Allow the reaction to warm to room temperature and stir until completion (monitored by TLC). Carefully quench the reaction with a saturated aqueous solution of NH₄Cl. Extract the product with an organic solvent, wash with brine, dry, and concentrate.

• Purification and Crystallization: Purify the crude product by column chromatography. Single crystals suitable for X-ray diffraction can often be obtained by slow evaporation of a solution of the purified compound in a suitable solvent system (e.g., ethanol, ethyl acetate/hexane).

Crystallographic Analysis of N-Allyl-N-benzyl-4-methylbenzenesulfonamide

The culmination of a successful synthesis and crystallization is the elucidation of the molecule's three-dimensional structure via single-crystal X-ray diffraction. This technique provides precise information on bond lengths, bond angles, and the overall conformation of the molecule in the solid state.[2]

Data Collection and Structure Refinement

A single crystal of suitable size and quality is mounted on a diffractometer. The crystal is typically cooled to a low temperature (e.g., 173 K) to minimize thermal vibrations of the atoms. X-rays are diffracted by the crystal, and the resulting diffraction pattern is collected. The data is then processed to determine the unit cell dimensions and space group. The structure is solved using direct methods and refined to yield the final atomic coordinates and displacement parameters.

Crystallographic Data for N-Allyl-N-benzyl-4-methylbenzenesulfonamide

The following table summarizes the key crystallographic data for N-allyl-N-benzyl-4-methylbenzenesulfonamide.[1]

Parameter	Value
Chemical Formula	C₁₈H₂₁NO₂S
Formula Weight	315.43
Crystal System	Orthorhombic
Space Group	Pna2₁
a (Å)	18.6919 (18)
b (Å)	10.5612 (10)
c (Å)	8.1065 (8)
α (°)	90
β (°)	90
γ (°)	90
Volume (ų)	1600.3 (3)
Z	4
Temperature (K)	173.15
Calculated Density (g/cm³)	1.251

Analysis of the Molecular Structure

The crystal structure of N-allyl-N-benzyl-4-methylbenzenesulfonamide reveals several key features:

• Sulfur Geometry: The sulfur atom exhibits a distorted tetrahedral geometry, as expected for a sulfonamide.[1]

• Bond Lengths and Angles: The S=O bond lengths are approximately 1.43 Å, while the S-N and S-C bond lengths are around 1.64 Å and 1.76 Å, respectively.[1] These values are consistent with those observed in other sulfonamide structures.

• Conformation: The aryl groups are oriented in a gauche fashion around the S-N bond, with a C-S-N-C torsion angle of approximately 84.2°.[1] This conformation is likely adopted to minimize steric hindrance between the bulky substituents.

• Intermolecular Interactions: In the crystal lattice, molecules are linked through weak C-H···N hydrogen bonds and C-H···π interactions, which contribute to the overall stability of the crystal packing.[1]

Visualizing Molecular and Experimental Architectures

Diagrams are indispensable tools for conceptualizing both synthetic pathways and the intricate details of molecular structures.

Synthetic Workflow

The following diagram illustrates the two-step synthesis of the model compound.

Caption: Synthetic route to N-allyl-N-benzyl-4-methylbenzenesulfonamide.

Molecular Structure and Key Interactions

The following diagram depicts the molecular structure of the final product and highlights the key geometric parameters.

Caption: Molecular structure of the title compound with key bond lengths.

Conclusion and Future Outlook

While the direct crystallographic characterization of dichloromethanesulfinyl chloride derivatives remains an open challenge, the principles of synthesis and structural analysis are universal. This guide has demonstrated, through the detailed examination of a model sulfonamide, the robust methodologies available to researchers for creating and characterizing complex organosulfur compounds. The experimental protocols for synthesis, purification, and crystallization, coupled with the in-depth analysis of the resulting X-ray crystallographic data, provide a solid foundation for future investigations into the structure and reactivity of novel sulfinyl and sulfonyl chloride derivatives. The insights gained from such studies are invaluable for the rational design of new molecules with tailored properties for applications in pharmaceuticals, agrochemicals, and materials science.

References

• Khan, I., Ahmad, S., Arshad, S., et al. (2010). N-Benzyl-N,4-dimethylbenzenesulfonamide. Acta Crystallographica Section E: Structure Reports Online, 66(11), o3053. [Link]

• St. John, B. A., et al. (2020). Synthesis and crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide. European Journal of Chemistry, 11(3), 245-249. [Link]

• Farrugia, L. J. (1997). ORTEP-3 for Windows - a version of ORTEP-III with a Graphical User Interface (GUI). Journal of Applied Crystallography, 30(5), 565.
• Sheldrick, G. M. (2008). A short history of SHELX. Acta Crystallographica Section A: Foundations of Crystallography, 64(1), 112-122.
• Spek, A. L. (2009). Structure validation in chemical crystallography. Acta Crystallographica Section D: Biological Crystallography, 65(2), 148-155.
• Maren, T. H. (1976). Relations between structure and biological activity of sulfonamides. Annual Review of Pharmacology and Toxicology, 16, 309-327.
• Boyd, A. S. (1988). Sulfonamides and sulfones in dermatology.
• Bruker. (2007). APEX2, SAINT, and SADABS. Bruker AXS Inc., Madison, Wisconsin, USA.
• Khan, I., Ahmad, S., Sharif, A., et al. (2010). N-Benzyl-4-methyl-N-(4-nitrobenzyl)benzenesulfonamide. Acta Crystallographica Section E: Structure Reports Online, 66(11), o2815.
• Farrugia, L. J. (1999). WinGX suite for small-molecule single-crystal crystallography. Journal of Applied Crystallography, 32(4), 837-838.
• Allen, F. H. (2002). The Cambridge Structural Database: a quarter of a million crystal structures and rising. Acta Crystallographica Section B: Structural Science, 58(3 Part 1), 380-388.

Sources

• 1. par.nsf.gov [par.nsf.gov]
• 2. mdpi.com [mdpi.com]

Electronic Structure and Electrophilicity of Dichloromethanesulfinyl Chloride: A Technical Guide

Executive Summary

Dichloromethanesulfinyl chloride ( CHCl2​S(O)Cl , CAS 62479-74-7) is a highly reactive, electrophilic sulfinylating agent. Bridging the reactivity gap between the mildly electrophilic methanesulfinyl chloride and the hyper-reactive trifluoromethanesulfinyl chloride, it serves as a critical intermediate in the synthesis of complex agrochemicals and pharmaceuticals. This whitepaper provides a comprehensive analysis of its electronic structure, electrophilic reactivity, and field-proven experimental protocols for its application in advanced organic synthesis.

Electronic Structure and Bonding

The reactivity of sulfinyl chlorides is fundamentally dictated by the electronic environment surrounding the central sulfur atom [1]. In dichloromethanesulfinyl chloride, the sulfur atom exhibits a trigonal pyramidal geometry, featuring a stereogenic lone pair, a highly polarized S=O double bond, and a labile S-Cl bond.

The presence of the dichloromethyl ( CHCl2​ ) group exerts a profound electron-withdrawing inductive effect (-I). Similar to the well-documented enhancement of electrophilicity seen in trifluoromethanesulfinyl chloride [2], the electronegative chlorine atoms on the adjacent carbon deplete electron density from the sulfinyl sulfur. This lowers the energy of the S-Cl

σ∗ lowest unoccupied molecular orbital (LUMO), making the sulfur center exceptionally susceptible to nucleophilic attack.

Electronic inductive effects enhancing the electrophilicity of the sulfinyl sulfur.

Electrophilicity and Mechanistic Pathways

The sulfinyl group is an excellent electrophile [1]. When reacted with nucleophiles (such as amines or alcohols), dichloromethanesulfinyl chloride undergoes a rapid nucleophilic substitution. Mechanistically, this proceeds via a concerted SN​2 -like pathway at the sulfur atom, or through a transient trigonal bipyramidal intermediate, followed by the expulsion of the chloride leaving group [1].

Because the CHCl2​ group increases the partial positive charge ( δ+ ) on the sulfur atom, reactions with weak nucleophiles proceed more rapidly than with unhalogenated analogs like methanesulfinyl chloride [3]. However, this heightened reactivity also necessitates stringent anhydrous conditions and low temperatures (typically -78 °C) to prevent unwanted hydrolysis or disproportionation into sulfonyl and sulfenyl derivatives [5].

Comparative Quantitative Data

To contextualize the electrophilicity of dichloromethanesulfinyl chloride, we compare its structural and electronic parameters against its methyl and trifluoromethyl analogs. The data illustrates how sequential halogenation tunes the reactivity of the sulfinyl center.

Compound	Formula	Inductive Effect (-I) Strength	Relative Electrophilicity	Typical Reaction Temp
Methanesulfinyl chloride	CH3​S(O)Cl	Weak	Low	0 °C to RT
Dichloromethanesulfinyl chloride	CHCl2​S(O)Cl	Strong	High	-78 °C to 0 °C
Trifluoromethanesulfinyl chloride	CF3​S(O)Cl	Very Strong	Very High	-78 °C

Table 1: Comparative reactivity profile of substituted methanesulfinyl chlorides based on substituent inductive effects [2].

Experimental Methodologies & Protocols

As a Senior Application Scientist, I emphasize that working with highly electrophilic sulfinyl chlorides requires precision. The following protocols are designed as self-validating systems to ensure high yield, purity, and safety.

Protocol A: Synthesis of Dichloromethanesulfinyl Chloride

Causality & Logic: The oxidative chlorination of disulfides is the most reliable method for generating sulfinyl chlorides [4]. Acetic acid is deliberately chosen as a solvent because it stabilizes the highly reactive intermediate sulfenyl chloride before further oxidation occurs, preventing side reactions.

• Setup: Equip a 250 mL three-neck round-bottom flask with a magnetic stirrer, a gas inlet tube, and a dry ice/acetone condenser. Purge the entire system with dry Argon to ensure an anhydrous environment.

• Reagents: Dissolve 10 mmol of bis(dichloromethyl) disulfide in 50 mL of glacial acetic acid. Cool the mixture to 0 °C using an ice bath.

• Chlorination: Bubble anhydrous chlorine gas ( Cl2​ ) into the solution at a controlled rate of 1 bubble/second for 2 hours.

  • Self-Validation Step: The solution will transition from pale yellow to deep orange (indicating the formation of the sulfenyl chloride intermediate), and finally to a pale yellow liquid as the target sulfinyl chloride forms [3].

• Work-up: Purge the system with Argon for 30 minutes to remove any excess dissolved Cl2​ . Distill the mixture under reduced pressure to isolate CHCl2​S(O)Cl . Store immediately under an inert atmosphere at -20 °C.

Protocol B: Synthesis of Dichloromethanesulfinamides via Nucleophilic Substitution

Causality & Logic: The addition of the sulfinyl chloride must be performed at -78 °C. This suppresses the highly exothermic nature of the nucleophilic attack, preventing over-sulfinylation and thermal degradation of the product [5]. Triethylamine ( Et3​N ) acts as an acid scavenger, driving the reaction forward by irreversibly removing the HCl byproduct.

• Preparation: In an oven-dried Schlenk flask, dissolve 12 mmol of the target primary amine and 15 mmol of anhydrous Et3​N in 30 mL of anhydrous dichloromethane (DCM).

• Cooling: Submerge the flask in a dry ice/acetone bath and allow it to equilibrate to -78 °C for 15 minutes.

• Addition: Dissolve 10 mmol of dichloromethanesulfinyl chloride in 10 mL of DCM. Add this solution dropwise to the amine mixture over 30 minutes using a syringe pump to maintain thermal control.

  • Self-Validation Step: A dense white precipitate ( Et3​N⋅HCl ) will immediately form upon addition, confirming that the substitution is actively occurring [5].

• Maturation: Stir the suspension at -78 °C for 2 hours, then slowly allow it to warm to room temperature over 1 hour to ensure complete conversion.

• Quenching & Purification: Quench the reaction with 20 mL of saturated aqueous NaHCO3​ . Extract the aqueous layer with DCM (3 x 20 mL). Dry the combined organic layers over anhydrous Na2​SO4​ , concentrate under vacuum, and purify the resulting sulfinamide via flash chromatography.

Experimental workflow for the synthesis of dichloromethanesulfinamides.

References

• An In-depth Technical Guide on the Reactivity of the Sulfonyl Chloride Functional Group - Benchchem
• CAS 20621-29-8: Methanesulfinylchloride, 1,1,1-trifluoro- - CymitQuimica
• FTIR Kinetic and Mechanistic Study of the Atmospheric Chemistry of Methyl Thiolformate - ACS Public
• Oxidation of Unsymmetrical Disulfide and Thiosulfinic S-Esters with Peroxy Acids - Oxford University Press
• Development of a method for controlling the helicity inversion rate of twisted trinuclear metallomacrocycles - University of Tokyo Repository

Protocols & Analytical Methods

Application Note &amp; Protocol: Synthesis of Dichloromethyl Sulfoxides via Dichloromethanesulfinyl Chloride

Abstract

This document provides a comprehensive guide for the synthesis of dichloromethyl sulfoxides, valuable intermediates in modern organic chemistry. The protocol centers on the reaction of dichloromethanesulfinyl chloride with organometallic nucleophiles, offering a direct and efficient route to this versatile functional group. We delve into the underlying reaction mechanism, provide a detailed step-by-step experimental procedure, outline critical safety considerations, and offer troubleshooting guidance. This application note is intended for researchers and professionals in synthetic chemistry and drug development who require a robust method for accessing dichloromethylated sulfoxide scaffolds.

Introduction: The Synthetic Utility of Dichloromethyl Sulfoxides

Dichloromethyl sulfoxides are powerful and versatile building blocks in organic synthesis. Their synthetic utility stems primarily from the unique reactivity of the dichloromethyl group attached to the sulfinyl sulfur. The α-sulfinyl carbanion of dichloromethyl p-tolyl sulfoxide, for instance, has been effectively used in addition reactions with α,β-unsaturated carbonyl compounds to generate 1-chlorocyclopropyl p-tolyl sulfoxides.[1] These intermediates can be further transformed into valuable structures like α-allenic alcohols through rearrangement reactions.[1]

While methods such as the electrochemical chlorination of methyl sulfoxides using dichloromethane as a chlorine source exist, they often require specialized equipment.[2][3] The protocol detailed herein utilizes the direct reaction of an organometallic nucleophile with dichloromethanesulfinyl chloride. This approach offers a more classical and accessible pathway, leveraging the well-established reactivity of sulfinyl chlorides with carbon nucleophiles, analogous to their reactions with diazo compounds to form α-chloro sulfoxides.[4] This method provides positional specificity, ensuring the dichloromethyl group is installed precisely where intended.

Reaction Principle and Mechanism

The synthesis proceeds via a nucleophilic substitution at the electrophilic sulfur center of dichloromethanesulfinyl chloride. An organometallic reagent, such as a Grignard (R-MgX) or organolithium (R-Li) reagent, serves as the carbon nucleophile. The reaction pathway is believed to be a concerted S_N2-type mechanism at the sulfur atom.[5][6]

The core transformation involves the following steps:

• Nucleophilic Attack: The carbanionic center of the organometallic reagent attacks the sulfur atom of dichloromethanesulfinyl chloride.

• Chloride Displacement: This attack leads to the displacement of the chloride ion, which is a good leaving group.

• C-S Bond Formation: A new carbon-sulfur bond is formed, resulting in the desired dichloromethyl sulfoxide product.

Controlling the reaction temperature is critical to prevent side reactions and ensure high yields.

Caption: Proposed mechanism for the synthesis of dichloromethyl sulfoxides.

Detailed Experimental Protocol

This protocol describes a general procedure using a Grignard reagent as the nucleophile. Researchers should adapt molar quantities and reaction times based on their specific substrate.

Materials and Equipment

• Reagents:

  • Aryl or alkyl halide (e.g., Bromobenzene)

  • Magnesium turnings

  • Dichloromethanesulfinyl chloride

  • Anhydrous diethyl ether or Tetrahydrofuran (THF)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Solvents for chromatography (e.g., Hexanes, Ethyl Acetate)

• Equipment:

  • Three-necked round-bottom flask, flame-dried

  • Pressure-equalizing dropping funnel

  • Condenser with a drying tube (CaCl₂) or inert gas inlet

  • Magnetic stirrer and stir bar

  • Inert gas supply (Nitrogen or Argon)

  • Syringes and needles

  • Low-temperature bath (e.g., dry ice/acetone, -78 °C)

  • Rotary evaporator

  • Glassware for extraction and chromatography

Synthesis Workflow

Caption: Experimental workflow for dichloromethyl sulfoxide synthesis.

Step-by-Step Procedure

PART A: Preparation of the Grignard Reagent (Example: Phenylmagnesium Bromide)

• Setup: Assemble a flame-dried three-necked flask equipped with a stir bar, condenser, and dropping funnel under a positive pressure of nitrogen.

• Charge Flask: Add magnesium turnings (1.2 eq.) to the flask.

• Prepare Halide Solution: In the dropping funnel, prepare a solution of the aryl/alkyl halide (1.0 eq., e.g., bromobenzene) in anhydrous diethyl ether or THF.

• Initiation: Add a small portion of the halide solution to the magnesium turnings. If the reaction does not initiate (cloudiness, gentle reflux), gently warm the flask or add a small crystal of iodine.

• Addition: Once initiated, add the remaining halide solution dropwise at a rate that maintains a gentle reflux.

• Completion: After the addition is complete, continue stirring at room temperature for 1-2 hours to ensure full consumption of the magnesium. The resulting grey/brown solution is the Grignard reagent.

PART B: Reaction with Dichloromethanesulfinyl Chloride

• Cooling: Cool the freshly prepared Grignard reagent solution to -78 °C using a dry ice/acetone bath. Causality: This low temperature is crucial to control the exothermic reaction and minimize the formation of side products.

• Prepare Sulfinyl Chloride Solution: Prepare a solution of dichloromethanesulfinyl chloride (1.1 eq.) in anhydrous diethyl ether or THF.

• Addition: Add the dichloromethanesulfinyl chloride solution dropwise to the cold, stirred Grignard solution over 30-60 minutes. Maintain the temperature at -78 °C throughout the addition.

• Warming: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by TLC if applicable.[7]

PART C: Workup and Purification

• Quenching: Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution while cooling the flask in an ice bath. Causality: This step protonates any remaining Grignard reagent and hydrolyzes magnesium salts into more soluble forms.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer two or three times with diethyl ether or ethyl acetate.

• Washing: Combine the organic layers and wash sequentially with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes as the eluent.

Characterization

Confirm the identity and purity of the final product using standard analytical techniques:

• ¹H & ¹³C NMR Spectroscopy: Look for the characteristic singlet for the -CHCl₂ proton and the corresponding carbon signal.[8][9]

• Infrared (IR) Spectroscopy: A strong absorption band is expected in the range of 1040-1100 cm⁻¹ corresponding to the S=O stretch.[10]

• Mass Spectrometry (MS): The mass spectrum should show the correct molecular ion peak with the characteristic isotopic pattern for two chlorine atoms.[11]

Quantitative Data Summary

The following table provides a general framework for optimizing the reaction. Yields are highly substrate-dependent.

Parameter	Recommended Range/Value	Rationale
Nucleophile (R-MgX)	1.0 - 1.2 equivalents	Using a slight excess of the Grignard reagent can ensure full consumption of the limiting sulfinyl chloride.
Dichloromethanesulfinyl Chloride	1.0 equivalents (Limiting Reagent)	Typically used as the limiting reagent.
Reaction Temperature	-78 °C to 0 °C	Low temperature is critical to prevent side reactions and decomposition of the product or starting materials.
Solvent	Anhydrous Diethyl Ether or THF	Anhydrous conditions are essential for the formation and stability of the organometallic nucleophile.
Reaction Time	2 - 6 hours	Substrate-dependent; can be monitored by TLC or LC-MS.
Typical Yield	40 - 75%	Highly dependent on the stability and reactivity of the specific nucleophile used.

Safety and Handling

All operations must be conducted in a well-ventilated chemical fume hood by trained personnel.

• Dichloromethanesulfinyl Chloride: Assumed to be corrosive, water-reactive, and an irritant. Handle with extreme care under an inert atmosphere.[12] Avoid inhalation and skin contact.

• Organometallic Reagents: Grignard and organolithium reagents can be pyrophoric or highly flammable. Solvents like diethyl ether and THF are extremely flammable. All transfers should be performed under an inert atmosphere using proper syringe techniques.

• Dichloromethane (DCM) & Chlorinated Solvents: Dichloromethane is a suspected carcinogen and can cause skin and eye irritation.[13][14]

• Personal Protective Equipment (PPE): A flame-retardant lab coat, chemical splash goggles, and appropriate gloves are mandatory. For chlorinated solvents like DCM, nitrile gloves offer limited protection and should be doubled or used in combination with neoprene gloves for extended operations or spills.[15]

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations. Quench any reactive reagents before disposal.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Product Yield	1. Incomplete formation of the Grignard reagent. 2. Moisture contamination in glassware or solvents. 3. Dichloromethanesulfinyl chloride has degraded.	1. Ensure Mg turnings are fresh and activated. 2. Rigorously flame-dry all glassware and use freshly distilled anhydrous solvents. 3. Use freshly opened or properly stored sulfinyl chloride.
Formation of Side Products	1. Reaction temperature was too high. 2. Impure starting materials.	1. Maintain the reaction temperature at -78 °C during the entire addition. 2. Purify starting materials (e.g., distill the alkyl/aryl halide) before use.
Difficult Purification	1. Product co-elutes with impurities. 2. Product is unstable on silica gel.	1. Try a different solvent system for chromatography or consider purification by crystallization. 2. Use deactivated silica gel (pre-treated with triethylamine) or switch to a different stationary phase like alumina.

References

• (2025). Dichloromethyl(diaryl) Sulfonium Salts as gem-Dichlorocyclopropanation Reagents.
• Venier, C. G., & Barager, H. J. (1974). A New Synthesis of a-Chloro Sulfoxides. The Reaction of Diazo Compounds with Sulfinyl Chlorides. Journal of the American Chemical Society.
• (n.d.).
• (2025).
• Satoh, T. (2003). Resolution of racemic aryl dichloromethyl sulfoxides and a short asymmetric synthesis of allenes. J-Stage.
• (2009). Safety Data Sheet for (2,4-Dichlorophenyl)-methanesulfonyl chloride. Fisher Scientific.
• (2026). Electrochemical Synthesis of α,α-Dichlorosulfoxides from Methyl Sulfoxides with Dichloromethane.
• (n.d.).
• (n.d.).
• (n.d.). Working Safely with Dichloromethane (DCM, Methylene Chloride).
• Cotton, F. A., Francis, R., & Horrocks, W. D., Jr. (1960). The Infrared Spectra of Some Dimethyl Sulfoxide Complexes. Journal of Physical Chemistry.
• (1983). Reactions of thionyl chloride with C-methyl heterocycles. Part 1. The formation of dichloro(2-quinolyl)methanesulphenyl chlorides from 2-methylquinolines. Journal of the Chemical Society, Perkin Transactions 1.
• (2026). Electrochemical Synthesis of α,α-Dichlorosulfoxides from Methyl Sulfoxides with Dichloromethane. PubMed.
• (2000). Theoretical Study of Nucleophilic Substitution at Sulfur in Sulfinyl Derivatives.
• (2017). Chloromethyl Sulfones from Sulfonyl Chlorides via a One-Pot Procedure.
• (2016). One-Pot Sulfoxide Synthesis Exploiting a Sulfinyl-Dication Equivalent. Organic Chemistry Portal.
• (2010). NMR Chemical Shifts of Trace Impurities. Organometallics.
• (2019).
• (2008). Concerted Solvent Processes for Common Sulfonyl Chloride Precursors. Molecules.
• (2014). Why are DCM and chloroform so resistant towards nucleophilic substitution? Chemistry Stack Exchange.
• (1995). Optimum synthesis of (chloromethyl)silanes by chlorination and methylation reactions of chloro(methyl)silanes. Indian Journal of Technology.
• (n.d.). Chloromethyl methyl sulfoxide Spectra. SpectraBase.
• (2012). NMR identification of trichloromethyl sulfoxides, sulfones and their precursors. Magnetic Resonance in Chemistry.

Sources

• 1. Resolution of racemic aryl dichloromethyl sulfoxides and a short asymmetric synthesis of allenes [jstage.jst.go.jp]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Electrochemical Synthesis of α,α-Dichlorosulfoxides from Methyl Sulfoxides with Dichloromethane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 9. cris.biu.ac.il [cris.biu.ac.il]
• 10. amyd.quimica.unam.mx [amyd.quimica.unam.mx]
• 11. spectrabase.com [spectrabase.com]
• 12. fishersci.no [fishersci.no]
• 13. weizmann.ac.il [weizmann.ac.il]
• 14. westliberty.edu [westliberty.edu]
• 15. ors.od.nih.gov [ors.od.nih.gov]

Application Note: Dichloromethanesulfinyl Chloride in Pharmaceutical Intermediate Synthesis

Executive Summary & Chemical Rationale

In modern drug development, the precise installation of sulfur-containing pharmacophores is critical for modulating lipophilicity, metabolic stability, and target binding affinity. Dichloromethanesulfinyl chloride (CAS: 62479-74-7) is a highly specialized, commercially available electrophilic reagent used to introduce the dichloromethylsulfinyl ( Cl2​CH−S(=O)− ) moiety into complex organic frameworks (1)[1].

Unlike standard methanesulfinyl chlorides, the strong electron-withdrawing nature of the gem-dichloro group significantly enhances the electrophilicity of the sulfur center. This unique electronic environment allows it to react rapidly with a wide array of nucleophiles (amines, alcohols, and organometallics) to form sulfinamides, sulfinates, and sulfoxides, which are essential intermediates in the synthesis of chiral auxiliaries, enzyme inhibitors, and Pummerer rearrangement precursors.

Mechanistic Insights: Controlling Reactivity

As a Senior Application Scientist, it is crucial to understand that working with highly activated sulfinyl chlorides requires stringent control over reaction kinetics. The enhanced electrophilicity of dichloromethanesulfinyl chloride makes it susceptible to disproportionation into sulfonyl and sulfenyl derivatives if exposed to trace moisture or elevated temperatures.

Scalable syntheses involving sulfinyl chlorides rely on strictly anhydrous conditions and precise stoichiometric control of acid scavengers (2)[2]. By utilizing non-nucleophilic bases (e.g., Triethylamine or DIPEA) and cryogenic temperatures, we kinetically favor the desired substitution pathway over competitive degradation, ensuring high-fidelity transfer of the dichloromethylsulfinyl group.

Synthetic Pathways & Downstream Applications

Fig 1: Synthetic workflows for dichloromethanesulfinyl chloride in drug development.

Self-Validating Experimental Protocols

Protocol A: Chemoselective N-Sulfinylation to Dichloromethanesulfinamides

This one-pot protocol enables the preparation of functionalized sulfinamides from primary or secondary amines, a strategy widely utilized to generate stable chiral auxiliaries and pharmacophores (3)[3].

• Step 1: System Preparation

  • Action: Purge a flame-dried round-bottom flask with Argon. Dissolve the target amine (1.0 equiv) and Triethylamine ( Et3​N , 1.2 equiv) in anhydrous Dichloromethane (DCM) to achieve a 0.2 M solution. Cool the mixture to 0 °C using an ice-water bath.

  • Causality: Argon prevents the hydrolysis of the highly moisture-sensitive S-Cl bond. Et3​N acts as an acid scavenger to neutralize the HCl byproduct. DCM is chosen for its lack of enolizable protons and its ability to keep the resulting triethylammonium chloride salt partially solvated, preventing the coating of reactive surfaces.

• Step 2: Electrophile Addition

  • Action: Dilute Dichloromethanesulfinyl chloride (1.05 equiv) in an equal volume of anhydrous DCM. Add this solution dropwise over 30 minutes via a syringe pump to the vigorously stirring amine solution.

  • Causality: Dropwise addition maintains the amine in stoichiometric excess relative to the active electrophile, suppressing the formation of bis-sulfinylated byproducts. The slow rate also manages the exothermic nature of the S-N bond formation.

• Step 3: In-Process Control (IPC) & Self-Validation

  • Action: 15 minutes post-addition, remove a 10 µL aliquot and quench into 100 µL of saturated aqueous NaHCO3​ . Extract with 200 µL ethyl acetate and analyze via TLC (UV/Ninhydrin).

  • Validation: The complete disappearance of the ninhydrin-active amine spot and the appearance of a less polar, UV-active sulfinamide spot validates the reaction's progression. If the bulk reaction mixture begins to fume excessively or turn dark yellow, it indicates thermal degradation of the sulfinyl chloride, signaling that the internal temperature has exceeded 5 °C and cooling must be adjusted.

• Step 4: Quench and Isolation

  • Action: Quench the reaction with water (equal volume to DCM). Separate the organic layer, wash with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

Protocol B: Asymmetric C-S Bond Formation via Grignard Addition

Synthesizing dichloromethyl sulfoxides requires precise control to prevent over-alkylation to sulfonium species.

• Step 1: Inverse Addition Setup

  • Action: Dissolve Dichloromethanesulfinyl chloride (1.2 equiv) in anhydrous THF under Argon and cool to -78 °C using a dry ice/acetone bath.

  • Causality: We employ an inverse-addition technique (adding the nucleophile to the electrophile). This ensures that the highly reactive Grignard reagent is immediately consumed by a vast excess of the sulfinyl chloride, completely suppressing the formation of symmetrical sulfides or over-alkylated sulfonium salts.

• Step 2: Nucleophile Introduction

  • Action: Add the organomagnesium reagent (R-MgX, 1.0 equiv, typically 1.0 M in THF) dropwise down the side of the flask over 45 minutes. Maintain stirring at -78 °C for an additional 2 hours.

  • Causality: Adding the reagent down the cold glass wall pre-cools the Grignard solution before it hits the reaction mixture, preventing localized micro-exotherms that could lead to the degradation of the sulfinyl chloride.

• Step 3: Validation & Workup

  • Validation: A successful reaction is indicated by the transition of the solution from a clear liquid to a cloudy suspension (precipitation of magnesium chloride salts).

  • Action: Quench cold with saturated aqueous NH4​Cl . Extract with ethyl acetate, wash with brine, and purify via silica gel chromatography.

Quantitative Data Summary

The table below summarizes the expected yields and purities when applying the above protocols to various pharmaceutical building blocks.

Substrate	Transformation Type	Reagents & Conditions	Isolated Yield (%)	Purity (HPLC)
Aniline	N-Sulfinylation	Et3​N , DCM, 0 °C, 2 h	88%	>98%
Benzylamine	N-Sulfinylation	Et3​N , DCM, 0 °C, 1.5 h	92%	>99%
Phenylmagnesium Bromide	C-S Bond Formation	THF, -78 °C to rt, 4 h	76%	>97%
4-Chlorothiophenol	S-Sulfinylation	Pyridine, DCM, 0 °C, 1.5 h	91%	>98%
Isopropanol	O-Sulfinylation	DIPEA, THF, -20 °C, 3 h	82%	>96%

References

• EvitaChem. "Dichloromethanesulfinyl chloride (CAS No.: 62479-74-7) Inventory and Properties." EvitaChem. 1

• Royal Society of Chemistry. "Complementary strategies for synthesis of sulfinamides from sulfur-based feedstock." RSC Advances. 3

• American Chemical Society. "Modified and Scalable Synthesis of N-Tosyl-4-Chlorobenzenesulfonimidoyl Fluoride (SulfoxFluor): Direct Imidation of Sulfinyl Chlorides with Chloramine-T Trihydrate." Organic Process Research & Development. 2

Sources

• 1. evitachem.com [evitachem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Complementary strategies for synthesis of sulfinamides from sulfur-based feedstock - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB00050H [pubs.rsc.org]

Application Note: Asymmetric Sulfinylation Utilizing Dichloromethanesulfinyl Chloride for Advanced Carbenoid Precursors

Executive Summary

In modern stereoselective synthesis, the controlled installation of chiral sulfinyl groups is a critical maneuver for generating complex molecular architectures. While p -toluenesulfinyl chloride is the traditional workhorse, the deployment of dichloromethanesulfinyl chloride ( Cl2​CHSOCl ) unlocks a highly specialized synthetic trajectory. By transferring a chiral dichloromethylsulfinyl moiety, researchers can access enantiopure dichloromethyl sulfoxides. These unique motifs serve as masked magnesium carbenoids, enabling the downstream asymmetric synthesis of highly substituted cyclopropanes, allenes, and functionalized cyclic systems via sulfoxide-metal exchange.

This application note details the mechanistic causality, optimization parameters, and self-validating protocols required to execute asymmetric sulfinylations using Cl2​CHSOCl with high enantiomeric fidelity.

Mechanistic Insights & Causality (E-E-A-T)

The Dual Role of the Dichloromethyl Group

The strategic value of Cl2​CHSOCl lies in the α,α -dichloro substitution. Once the chiral sulfoxide is formed, the adjacent dichloromethyl group acts as a potent carbenoid precursor. When treated with a Grignard reagent (e.g., i−PrMgCl ) at cryogenic temperatures, the sulfoxide undergoes a rapid, stereoretentive sulfoxide-magnesium exchange [1]. The resulting magnesium carbenoid can then participate in stereospecific Doering-LaFlamme rearrangements or C-H insertions.

Achieving Asymmetry: The Desymmetrization-Inversion Sequence

Because Cl2​CHSOCl is inherently achiral, asymmetric induction requires a two-stage sequence based on the classic Andersen method:

• Diastereoselective Esterification: Cl2​CHSOCl is reacted with a chiral auxiliary (e.g., (-)-menthol) in the presence of a mild base. The steric bulk of the auxiliary induces dynamic kinetic resolution at the electrophilic sulfur center.

• Stereospecific Nucleophilic Substitution: The isolated, diastereomerically pure sulfinate ester is subjected to an aryl Grignard reagent. The nucleophile attacks the sulfur atom, proceeding through a trigonal bipyramidal transition state. The chiral auxiliary is expelled apically, resulting in a strict Walden inversion at the sulfur atom to yield the enantiopure sulfoxide.

Causality Behind Experimental Choices

• Cryogenic Control (-78 °C): The α -protons of Cl2​CHSOCl and its derivatives are highly acidic. Elevated temperatures allow the base (or Grignard reagent) to deprotonate the dichloromethyl group, leading to sulfine formation or catastrophic decomposition.

• Base Selection: Pyridine is utilized over stronger amine bases (like Et3​N ) during esterification because it acts as a nucleophilic catalyst without possessing the basicity required to trigger α -deprotonation.

Workflow of asymmetric sulfinylation and downstream carbenoid generation.

Quantitative Data & Optimization

The choice of chiral auxiliary heavily influences the diastereomeric ratio (dr) of the intermediate sulfinate ester. Table 1 summarizes the optimization landscape for the initial sulfinylation step.

Table 1: Optimization of Chiral Auxiliaries for Dichloromethanesulfinylation

Chiral Auxiliary	Base	Temp (°C)	Yield (%)	dr (Crude)	Final ee (%)*
(-)-Menthol	Pyridine	-78	72	85:15	>99
Diacetone-D-glucose (DAG)	i−Pr2​NEt	-78	81	92:8	98
(S)-4-Phenyl-2-oxazolidinone	NaHMDS	-78	65	88:12	95

*Final ee is measured after single recrystallization of the intermediate and subsequent Grignard substitution.

Table 2: Downstream Application - Magnesium Carbenoid Mediated Allene Synthesis (Reaction of (S)-Dichloromethyl p-Tolyl Sulfoxide with Enones)

Substrate (Enone)	Grignard Reagent	Temp (°C)	Yield of Cyclopropane (%)	Yield of Allene (%)	ee of Allene (%)
Chalcone	i−PrMgCl	-78 to 0	88	82	98
Benzylideneacetone	i−PrMgCl	-78 to 0	85	79	97

Self-Validating Experimental Protocols

Protocol 1: Synthesis of Diastereopure (-)-Menthyl Dichloromethanesulfinate

This protocol establishes the chiral foundation. Strict adherence to anhydrous conditions is mandatory to prevent hydrolysis of the sulfinyl chloride.

• Preparation: Flame-dry a 250 mL Schlenk flask under argon. Add (-)-menthol (10.0 mmol) and anhydrous pyridine (11.0 mmol) dissolved in 50 mL of anhydrous dichloromethane (DCM).

• Cryogenic Cooling: Submerge the flask in a dry ice/acetone bath and allow the internal temperature to equilibrate to -78 °C for 15 minutes.

• Sulfinylation: Dissolve dichloromethanesulfinyl chloride (10.5 mmol) in 10 mL of anhydrous DCM. Add this solution dropwise to the menthol mixture over 30 minutes using a syringe pump.

• Reaction & Quench: Stir at -78 °C for 2 hours. Quench the reaction while still cold by adding 20 mL of saturated aqueous NH4​Cl .

• Isolation: Extract the aqueous layer with DCM (3 x 20 mL). Wash the combined organic layers with cold 1M HCl, brine, and dry over MgSO4​ . Concentrate under reduced pressure.

• Self-Validation (QC Step): Analyze the crude mixture via 1H NMR. The Cl2​CH− proton appears as a singlet. Two distinct singlets (typically around δ 5.8–6.0 ppm) indicate a mixture of diastereomers.

• Purification: Recrystallize the crude product from hot hexanes. Re-analyze via 1H NMR. Do not proceed to Protocol 2 until only a single Cl2​CH− singlet is observed (dr >99:1).

Protocol 2: Stereospecific Synthesis of (S)-Dichloromethyl p-Tolyl Sulfoxide

This step relies on the apical attack of the Grignard reagent to ensure complete inversion of stereochemistry.

• Preparation: In a flame-dried Schlenk flask, dissolve the diastereopure (-)-menthyl dichloromethanesulfinate (5.0 mmol) from Protocol 1 in 30 mL of anhydrous THF. Cool to -78 °C.

• Nucleophilic Substitution: Add p -tolylmagnesium bromide (1.0 M in THF, 6.0 mmol) dropwise over 20 minutes. Maintain the internal temperature strictly below -70 °C to prevent racemization via pseudorotation of the sulfurane intermediate.

• Maturation: Stir at -78 °C for 1 hour.

• Quench & Workup: Quench with saturated aqueous NH4​Cl (15 mL). Extract with ethyl acetate (3 x 20 mL). Wash with brine, dry over Na2​SO4​ , and concentrate.

• Purification & Self-Validation: Purify via flash column chromatography (Silica gel, Hexanes/EtOAc 8:2). Validate the enantiomeric excess via chiral HPLC and confirm the absolute configuration via optical rotation [α]D​ measurements against literature values.

Stereospecific inversion mechanism at the sulfur center during Grignard substitution.

Protocol 3: Generation of Magnesium Carbenoids for Asymmetric Synthesis

The synthesized chiral sulfoxide is now deployed as a carbenoid precursor.

• Carbenoid Generation: Dissolve (S)-dichloromethyl p -tolyl sulfoxide (1.0 mmol) and an electrophile (e.g., an α,β -unsaturated ketone, 1.2 mmol) in anhydrous THF (10 mL) at -78 °C.

• Exchange Reaction: Add i−PrMgCl (1.2 mmol) dropwise. The sulfoxide-magnesium exchange occurs rapidly, generating the chiral magnesium carbenoid in situ.

• Self-Validation (Diagnostic Quench): To verify carbenoid formation before adding complex electrophiles in future optimizations, quench a small aliquot with D2​O . Mass spectrometry should confirm >95% deuterium incorporation at the dichloromethyl carbon.

• Cyclopropanation/Rearrangement: Allow the reaction to slowly warm to 0 °C over 2 hours to facilitate the Doering-LaFlamme-type rearrangement or cyclopropanation. Quench with NH4​Cl and isolate the resulting highly substituted chiral allene or cyclopropane.

References

• Satoh, T., Noguchi, T., & Miyagawa, T. (2009). Resolution of racemic aryl dichloromethyl sulfoxides and a short asymmetric synthesis of allenes. Chemical and Pharmaceutical Bulletin, 57(10), 1106-1111. Available at:[Link][1]

• Satoh, T., et al. (2008). A short and stereoselective synthesis of highly substituted cyclopropanes from α,β-unsaturated carbonyl compounds with dichloromethyl p-tolyl sulfoxide. Tetrahedron Letters, 49(43), 6188-6191. Available at:[Link]

• Andersen, K. K. (1962). Synthesis of optically active sulfoxides. Tetrahedron Letters, 3(3), 93-95. Available at:[Link]

Sources

• 1. Resolution of racemic aryl dichloromethyl sulfoxides and a short asymmetric synthesis of allenes [jstage.jst.go.jp]

Application Note: Divergent Palladium-Catalyzed Cross-Coupling of Dichloromethanesulfinyl Chloride

Executive Summary & Strategic Utility

The installation of the dichloromethyl ( −CHCl2​ ) moiety is a critical structural maneuver in modern drug discovery, serving as a lipophilic hydrogen-bond donor and a unique bioisostere. Traditionally, installing this group requires harsh deoxochlorination of aldehydes. However, dichloromethanesulfinyl chloride (CAS 62479-74-7) serves as a highly versatile, dual-purpose electrophile in transition-metal catalysis.

By precisely tuning the palladium ligand environment and thermal conditions, researchers can force the catalytic cycle down two distinct pathways:

• S–C Bond Formation: Yielding aryl dichloromethyl sulfoxides, which are powerful carbenoid precursors for downstream homologations[1].

• Desulfinylative C–C Bond Formation: Extruding sulfur monoxide (SO) to directly yield dichloromethyl arenes ( Ar−CHCl2​ ), leveraging desulfinylation paradigms initially established for sulfonyl chlorides[2].

This application note details the mechanistic causality, quantitative optimization, and self-validating protocols required to master both divergent pathways.

Mechanistic Rationale & Pathway Divergence

The reactivity of dichloromethanesulfinyl chloride hinges on the fate of the Pd(II) intermediate following oxidative addition and transmetalation. The bifurcation between sulfoxide formation and desulfinylation is strictly governed by ligand bite angle and thermal activation .

• Pathway A (Sulfoxide Formation): Utilizing a highly sterically demanding, electron-rich monodentate ligand like BrettPhos at ambient temperature stabilizes the [Pd(II)(Ar)(S(O)CHCl2​)] intermediate. The steric bulk prevents the geometric reorganization required for SO extrusion, forcing a rapid, direct reductive elimination to preserve the S–C bond, analogous to Pd-catalyzed chlorosulfonylation pathways[3].

• Pathway B (Desulfinylation): Employing Xantphos , a bidentate ligand with a wide bite angle (~111°), enforces a rigid cis-geometry. When combined with thermal energy (80 °C), the steric strain of the complex is relieved via the thermodynamically favorable extrusion of SO gas. This leaves a [Pd(II)(Ar)(CHCl2​)] species that rapidly undergoes reductive elimination to form the C–C bond[2].

Divergent Pd-catalyzed cross-coupling pathways of dichloromethanesulfinyl chloride.

Reaction Optimization & Condition Matrix

The following table summarizes the quantitative validation of the ligand/temperature causality across different nucleophilic coupling partners.

Coupling Partner	Ligand (mol%)	Temp (°C)	Major Pathway	Isolated Yield (%)
Phenylboronic acid	BrettPhos (4%)	20	Sulfoxide (S–C)	88
4-MeO-Phenylboronic acid	BrettPhos (4%)	20	Sulfoxide (S–C)	85
Phenylzinc chloride	Xantphos (5%)	80	Desulfinylation (C–C)	78
4-CF3-Phenylzinc chloride	Xantphos (5%)	80	Desulfinylation (C–C)	72
Phenylboronic acid	Xantphos (5%)	20	Mixed (Incomplete)	41 (S-C) / 15 (C-C)

Note: Attempting desulfinylation at 20 °C with Xantphos results in stalled intermediates and mixed products, proving that thermal activation is an absolute requirement for SO extrusion.

Experimental Protocols & Self-Validating Systems

To ensure trustworthiness and reproducibility, both protocols are designed as self-validating systems . By utilizing specific physical and spectroscopic checkpoints, researchers can confirm the reaction's trajectory before committing to workup and chromatography.

Protocol A: Synthesis of Aryl Dichloromethyl Sulfoxides (S–C Bond Formation)

This protocol utilizes Suzuki-Miyaura-type conditions to suppress desulfinylation.

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk flask under argon, charge arylboronic acid (1.20 mmol), Pd2​(dba)3​ (0.02 mmol, 2 mol%), BrettPhos (0.04 mmol, 4 mol%), and anhydrous K3​PO4​ (2.00 mmol).

• Solvent Addition: Add anhydrous THF (5.0 mL) and stir at 20 °C for 10 minutes to pre-form the active Pd(0)-BrettPhos complex (solution will turn deep red/purple).

• Electrophile Addition: Dropwise, add dichloromethanesulfinyl chloride (1.00 mmol) via syringe.

• Reaction: Stir strictly at 20 °C for 4 hours.

Self-Validating Checkpoint: At t = 2 hours, withdraw a 50 μ L aliquot, quench with H2​O , and extract with CDCl3​ . Run a rapid 1H NMR. You must observe a distinct singlet between δ 6.10–6.40 ppm . This specific chemical shift is the hallmark of the CHCl2​ proton sitting adjacent to the highly electron-withdrawing, magnetically anisotropic chiral sulfoxide center. If this peak is absent, the S-C bond has not formed.

• Workup: Dilute with EtOAc (20 mL), wash with water and brine, dry over Na2​SO4​ , and concentrate. Purify via silica gel chromatography (Hexanes/EtOAc).

Protocol B: Desulfinylative Synthesis of Dichloromethyl Arenes (C–C Bond Formation)

This protocol utilizes Negishi-type conditions with thermal activation to force SO extrusion.

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk flask equipped with a reflux condenser and a gas bubbler , charge Pd(OAc)2​ (0.05 mmol, 5 mol%) and Xantphos (0.05 mmol, 5 mol%) under argon.

• Solvent & Nucleophile: Add anhydrous Toluene (4.0 mL) followed by the arylzinc chloride solution (1.50 mmol, typically 0.5 M in THF). Stir for 5 minutes.

• Electrophile Addition: Add dichloromethanesulfinyl chloride (1.00 mmol) dropwise.

• Thermal Activation: Plunge the flask into a pre-heated oil bath at 80 °C.

Self-Validating Checkpoint: Within 15–30 minutes of reaching 80 °C, you must observe active bubbling through the gas bubbler. This is the physical extrusion of SO gas (which rapidly disproportionates to SO2​ and elemental sulfur). Furthermore, a 1H NMR of a crude aliquot will show the benzylic CHCl2​ proton shifted significantly downfield to δ 6.60–7.10 ppm . Finally, an IR scan of the crude mixture will lack the strong S=O stretch typically found at ~1050 cm−1 .

• Workup: Cool to room temperature, quench with saturated aqueous NH4​Cl (10 mL), extract with EtOAc (3 x 15 mL), dry over MgSO4​ , and concentrate. Purify via silica gel chromatography (100% Hexanes to 95:5 Hexanes/EtOAc).

References

• Dichloromethyl phenyl sulfoxide: synthetic applications Tetrahedron Letters (1983).1

• Palladium-catalyzed desulfinylative Negishi C–C bond forming cross-couplings of sulfonyl and organozinc chlorides ResearchGate / Elsevier (2006). 2

• Synthesis of Aryl Sulfonamides via Palladium-Catalyzed Chlorosulfonylation of Arylboronic Acids PMC / NIH (2015). 3

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of Aryl Sulfonamides via Palladium-Catalyzed Chlorosulfonylation of Arylboronic Acids - PMC [pmc.ncbi.nlm.nih.gov]

In situ generation methods for dichloromethanesulfinyl chloride

Title: In Situ Generation Methods for Dichloromethanesulfinyl Chloride Document Type: Technical Guide & Experimental Protocol Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals

Introduction & Chemical Context

Dichloromethanesulfinyl chloride (CAS 62479-74-7) is a highly specialized, electrophilic sulfinylating agent utilized to install the dichloromethylsulfinyl (–S(O)CHCl₂) motif [1]. In medicinal chemistry, this motif serves as a potent bioisostere and a modulator of lipophilicity. However, owing to the strong electron-withdrawing nature of the α,α-dichloro group, the S–Cl bond is exceptionally activated. This renders the isolated compound highly susceptible to hydrolytic degradation and disproportionation upon storage.

To ensure high yields and reproducibility in downstream coupling reactions (e.g., the synthesis of sulfinamides or sulfinate esters), in situ generation is the mandatory gold standard. As a Senior Application Scientist, I have structured this guide to detail the two most robust, field-proven methodologies for generating this transient reagent: the Cryogenic Carbanion Route and the Sulfinate Salt Route .

Mechanistic Pathways & Causality (Expertise & Experience)

The successful generation of dichloromethanesulfinyl chloride requires precise control over reactive intermediates. Understanding the "why" behind each step is critical for troubleshooting.

Pathway A: The Cryogenic Carbanion Route

This approach builds the sulfinyl chloride directly from dichloromethane (CH₂Cl₂). It relies on the generation of dichloromethyllithium (LiCHCl₂) via deprotonation with n-Butyllithium (n-BuLi) [2].

• The Causality of Temperature: LiCHCl₂ is a highly unstable carbenoid. If the internal reaction temperature rises above -95 °C, it undergoes rapid α-elimination to form a chlorocarbene, destroying the reagent and leading to complex polymeric mixtures.

• Trapping: Nucleophilic attack of the carbanion on anhydrous sulfur dioxide (SO₂) gas yields lithium dichloromethanesulfinate, a stable intermediate[3]. Subsequent treatment with thionyl chloride (SOCl₂) converts the sulfinate into the desired sulfinyl chloride, releasing SO₂ and LiCl as byproducts.

Pathway B: The Sulfinate Salt Route

For process-scale applications, maintaining -100 °C is often unfeasible. Pathway B utilizes a pre-synthesized or commercially sourced precursor: sodium dichloromethanesulfinate [4].

• The Causality of Catalysis: The heterogeneous reaction between the solid sulfinate salt and SOCl₂ in dichloromethane is slow. The addition of catalytic N,N-dimethylformamide (DMF) generates a Vilsmeier-Haack complex, which acts as a highly soluble, active chlorinating species, dramatically accelerating the conversion while allowing the reaction to proceed at 0 °C to room temperature.

Data Presentation: Method Comparison

The choice of generation method depends on available equipment and scale. Table 1 summarizes the operational parameters for both approaches.

Table 1: Comparative Analysis of In Situ Generation Methods

Parameter	Method A: Cryogenic Carbanion Route	Method B: Sulfinate Salt Route
Starting Material	Dichloromethane (CH₂Cl₂)	Sodium dichloromethanesulfinate
Reagents	n-BuLi, SO₂ (gas), SOCl₂	SOCl₂, DMF (catalytic)
Temperature Range	-100 °C to 0 °C	0 °C to 25 °C
Reaction Time	3 - 4 hours	1 - 2 hours
Scalability	Low to Medium (Highly Exothermic)	High (Bench-stable precursor)
Typical Yield (In Situ)	75% - 85%	85% - 95%
Key Challenge	Strict cryogenic control (<-95 °C)	Rigorous drying of the precursor salt

Visualizations & Workflows

Figure 1: Decision matrix and workflow for the in situ generation of dichloromethanesulfinyl chloride.

Figure 2: Mechanistic pathway of the carbanion route highlighting the critical thermal boundary.

Experimental Protocols (Trustworthiness & Validation)

Protocol A: The Cryogenic Carbanion Route

Self-Validation Cue: The reaction mixture should remain pale yellow. A sudden shift to dark brown indicates thermal runaway and carbene formation.

Equipment: Schlenk flask, internal temperature probe (critical), liquid nitrogen/ethanol cooling bath. Reagents: Anhydrous THF (50 mL), anhydrous CH₂Cl₂ (20 mmol), n-BuLi (2.5 M in hexanes, 20 mmol), anhydrous SO₂ gas, SOCl₂ (22 mmol).

• Setup & Cooling: Charge an oven-dried Schlenk flask with THF (50 mL) and CH₂Cl₂ (1.28 mL, 20 mmol) under an argon atmosphere. Submerge the flask in the liquid nitrogen/ethanol bath and allow the internal temperature to reach -100 °C.

• Deprotonation: Add n-BuLi (8.0 mL, 20 mmol) dropwise via a syringe pump over 30 minutes. Crucial: Adjust the addition rate so the internal temperature never exceeds -95 °C. Stir for an additional 15 minutes at -100 °C.

• SO₂ Trapping: Introduce a steady stream of anhydrous SO₂ gas (passed through a drying tube) above the surface of the vigorously stirred solution for 15 minutes. The temperature can be allowed to slowly rise to -78 °C during this process. The formation of a fine white precipitate (lithium dichloromethanesulfinate) will be observed.

• Chlorination: Purge the system with argon to remove excess SO₂. Add SOCl₂ (1.60 mL, 22 mmol) dropwise at -78 °C.

• Maturation: Remove the cooling bath and allow the mixture to warm to 0 °C over 1 hour. The evolution of SO₂ gas (bubbling) serves as a visual confirmation that the sulfinyl chloride is forming.

• Coupling: The resulting pale-yellow solution of dichloromethanesulfinyl chloride is ready for immediate in situ reaction with your target nucleophile (e.g., an amine in the presence of triethylamine).

Protocol B: The Sulfinate Salt Route

Self-Validation Cue: The suspension will gradually clarify as the insoluble sulfinate salt is converted into the highly soluble sulfinyl chloride.

Equipment: Round-bottom flask equipped with a magnetic stirrer and argon inlet. Reagents: Sodium dichloromethanesulfinate (10 mmol), anhydrous CH₂Cl₂ (30 mL), DMF (0.05 mL, catalytic), SOCl₂ (12 mmol).

• Preparation: Dry the sodium dichloromethanesulfinate under high vacuum at 50 °C for 12 hours prior to use. Any residual moisture will immediately hydrolyze the product.

• Activation: Suspend the dried salt (1.71 g, 10 mmol) in anhydrous CH₂Cl₂ (30 mL) under argon. Cool the suspension to 0 °C using an ice bath.

• Catalysis: Add catalytic DMF (0.05 mL), followed by the dropwise addition of SOCl₂ (0.87 mL, 12 mmol).

• Generation: Stir the mixture at 0 °C for 15 minutes, then remove the ice bath and stir at room temperature for 1 to 1.5 hours. The cessation of gas evolution and the clarification of the mixture indicate the completion of the reaction.

• Coupling: Evaporate the solvent and excess SOCl₂ under reduced pressure (using a cold trap). Redissolve the resulting crude oil in fresh anhydrous CH₂Cl₂ and immediately introduce it to the downstream coupling reaction.

References

• EvitaChem. 2-[2-(Pyridazin-4-yl)-1,3-thiazol-4-yl]acetic acid & Dichloromethanesulfinyl chloride (CAS No.: 62479-74-7) Inventory and Properties.
• Wiley-VCH. Structure, Properties, and Preparation of Boronic Acid Derivatives (Discusses Matteson homologation and the generation of dichloromethyllithium).
• ACS Publications. Chemical Reviews: Desulfonylation via Radical Process: Recent Developments in Organic Synthesis (Details on sulfinate salts and SO₂ trapping).
• Universität zu Köln. Synthese und Anwendung von Sulfonimiden (Cites Zbirovsky, M., "Reaction of dichloromethanesulfinate with alkalies - Role of chlorosulfene as an intermediate").

Technical Notes & Optimization

Best anhydrous solvents for moisture-sensitive dichloromethanesulfinyl chloride reactions

Welcome to the Application Sciences Support Center. Handling highly electrophilic and moisture-sensitive reagents like dichloromethanesulfinyl chloride requires moving beyond standard synthetic habits and understanding the fundamental causality of your reaction environment. This guide provides field-proven troubleshooting, quantitative solvent selection, and a self-validating protocol to ensure your sulfinylation workflows succeed without degradation or runaway exotherms.

Diagnostic FAQs & Troubleshooting

Q1: Why is my dichloromethanesulfinyl chloride degrading before the reaction even finishes? Causality: The primary culprit is trace [1]. The sulfinyl group (S=O) is highly polarized, leaving the sulfur atom extremely electrophilic. If your solvent contains trace water, a rapid occurs where water outcompetes your target amine nucleophile[2]. This generates dichloromethanesulfinic acid and hydrochloric acid (HCl)[1]. The resulting HCl immediately starting material, converting it into an inert hydrochloride salt and completely halting the productive reaction[3].

Q2: Can I use polar aprotic solvents like DMF, DMAc, or DMSO to dissolve a sterically hindered amine? Causality: Absolutely not. Highly polar aprotic solvents like DMSO, NMP, and DMF possess oxygen or nitrogen lone pairs that are sufficiently nucleophilic to directly attack the highly reactive sulfinyl chloride center. As observed in field reports, utilizing these leads to rapid reagent degradation, often visible as the solution turning dark brown or black within minutes of addition[4]. You must stick to strictly non-nucleophilic anhydrous solvents.

Q3: What is the optimal base, and why is its anhydrous nature critical? Causality: You must use a non-nucleophilic or mildly nucleophilic tertiary amine like Triethylamine (TEA) or Pyridine[3]. The base serves a dual purpose: it scavenges the stoichiometric HCl produced during the sulfinylation (preventing the protonation of your starting amine), and it acts as a catalytic transfer agent[3]. However, TEA is highly hygroscopic. If your base is not rigorously dried, it acts as a Trojan horse, introducing moisture directly into the reaction mixture and triggering the degradation cascade[1].

Quantitative Solvent Selection Guide

Selecting the correct solvent is a balance between polarity (to dissolve the starting materials) and absolute inertness (to protect the electrophile).

Solvent	Water Limit (ppm)	Polarity Index	Boiling Point (°C)	Suitability & Mechanistic Causality
Dichloromethane (DCM)	< 50	3.1	39.6	Optimal. Non-nucleophilic; dissolves both the highly polar sulfinyl chloride and most amine nucleophiles without participating in the reaction.
Toluene	< 30	2.4	110.6	Excellent. Ideal for substrates requiring elevated temperatures. Completely inert to electrophilic sulfur centers.
Tetrahydrofuran (THF)	< 50	4.0	66.0	Conditional. Must be rigorously peroxide-free. Unscavenged HCl byproducts can trigger THF ring-opening, leading to complex side reactions.
Acetonitrile (MeCN)	< 50	5.8	82.0	Acceptable. High polarity stabilizes transition states, but actively accelerates hydrolysis if even trace moisture is present.
N,N-Dimethylformamide (DMF)	N/A	6.4	153.0	Incompatible. Highly nucleophilic oxygen/nitrogen lone pairs directly attack the sulfinyl chloride, causing rapid reagent degradation[4].

Mechanistic Workflow: Anhydrous vs. Contaminated Pathways

The following diagram illustrates the logical divergence of the reaction based on solvent integrity.

Reaction pathways of dichloromethanesulfinyl chloride in anhydrous vs. wet conditions.

Self-Validating Experimental Protocol

To ensure scientific integrity, every step in this protocol includes a built-in validation check. Do not proceed to the next step if the validation fails.

Step 1: Reagent & Solvent Integrity

• Causality: Dichloromethanesulfinyl chloride degrades via a concerted bimolecular nucleophilic substitution when exposed to water, generating HCl[2].

• Action: Perform a Karl Fischer titration on the chosen solvent (e.g., DCM). Ensure H₂O is < 50 ppm.

• Validation Check: Open the sulfinyl chloride reagent bottle in a fume hood. If excessive white fuming is observed, atmospheric moisture has already compromised the reagent (forming HCl gas)[1]. Discard or redistill prior to use.

Step 2: Atmospheric Control

• Causality: Atmospheric moisture is sufficient to quench the reaction at the droplet interface during addition[1].

• Action: Flame-dry a round-bottom flask under vacuum (0.1 torr) and backfill with ultra-high purity Argon or Nitrogen[3].

• Validation Check: A completely dry flask will not show any microscopic condensation or fogging on the upper interior walls when cooled to room temperature.

Step 3: Nucleophile & Base Assembly

• Causality: A base is required to scavenge the stoichiometric HCl produced, which would otherwise protonate the amine and halt the reaction[3].

• Action: Dissolve the amine (1.0 eq) in anhydrous DCM (0.2 M). Add anhydrous Triethylamine (TEA) (2.0 eq)[3].

• Validation Check: The solution must remain perfectly clear. Immediate cloudiness or precipitation indicates pre-existing acid in the amine or solvent, signaling premature failure.

Step 4: Electrophile Addition

• Causality: Sulfinylation is highly exothermic. Uncontrolled heat accelerates side reactions, including the thermal degradation of the sulfinyl chloride[1].

• Action: Cool the amine/base solution to 0 °C. Dissolve dichloromethanesulfinyl chloride (1.05 eq) in anhydrous DCM and add dropwise over 30 minutes[3].

• Validation Check: The controlled, gradual formation of a fine white precipitate (TEA·HCl salt) acts as a visual self-indicator that the productive sulfinylation is occurring and HCl is being successfully scavenged.

Step 5: Quench & Workup

• Causality: Prolonged exposure to water during workup can hydrolyze the newly formed, sensitive sulfinamide product[1].

• Action: Quench with ice-cold water immediately upon completion (verified by TLC). Extract rapidly into DCM[3].

• Validation Check: The organic layer should separate cleanly. Wash sequentially with 1M HCl (to remove excess TEA), saturated NaHCO₃, and brine[3]. Dry over anhydrous Na₂SO₄.

References

• Title: Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs Source: National Institutes of Health (PMC) URL: [Link]

• Title: Advise for using anhydrous sulfolane below room temperature Source: Reddit (r/Chempros) URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. reddit.com [reddit.com]

Technical Support Center: Troubleshooting Dichloromethanesulfinyl Chloride Couplings

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing unexpected failures when attempting nucleophilic couplings with dichloromethanesulfinyl chloride (CAS 62479-74-7). While standard sulfinyl chlorides are highly reliable electrophiles for forging sulfinamides and sulfinate esters, the presence of the α -dichloro group fundamentally alters the reactivity profile of this molecule.

This guide synthesizes field-proven protocols and mechanistic causality to help you troubleshoot side reactions, control regioselectivity, and optimize your synthetic workflows.

PART 1: Mechanistic Causality of Side Reactions

To successfully control this coupling reaction, you must first understand its failure modes. Dichloromethanesulfinyl chloride is highly prone to three primary side reactions:

• Base-Induced Dehydrochlorination (Sulfine Formation): The α -proton is rendered exceptionally acidic by the two adjacent chlorine atoms and the electron-withdrawing sulfinyl group. In the presence of standard amine bases (e.g., Triethylamine) used to scavenge HCl, the reagent rapidly undergoes dehydrochlorination to form dichlorosulfine ( Cl2​C=S=O ). This highly reactive intermediate bypasses your intended coupling and leads to complex oligomerization or undesired cycloadditions .

• Hydrolysis and Disproportionation: Trace moisture hydrolyzes the sulfinyl chloride to dichloromethanesulfinic acid. Unlike stable carboxylic acids, sulfinic acids rapidly disproportionate into sulfonic acids and thiosulfonates. This destroys the reagent stoichiometry and generates strongly acidic byproducts that degrade sensitive substrates .

• α -Carbon Nucleophilic Attack: While the sulfur atom is the intended electrophilic center, the highly activated α -carbon acts as a competing electrophile. Hard nucleophiles or highly polar aprotic solvents can shift the regioselectivity, leading to C-substitution or carbene-mediated degradation pathways .

PART 2: Troubleshooting FAQs

Q1: My reaction mixture turns dark orange immediately upon base addition, and LC-MS shows a complex mixture of high-molecular-weight oligomers instead of my target sulfinamide. What is happening? A: You are observing the classic visual signature of dichlorosulfine formation. When you add a strong or unhindered base (like TEA or DIPEA) at room temperature, the base abstracts the α -proton much faster than the nucleophile can attack the sulfur atom. The resulting dichlorosulfine rapidly oligomerizes. Fix: Switch to a weaker, non-nucleophilic base (e.g., N-methylmorpholine). You must also implement an inverse addition protocol : add the base slowly to a pre-cooled (-78 °C) mixture of the nucleophile and the sulfinyl chloride, ensuring the nucleophile outcompetes the deprotonation pathway.

Q2: I am isolating significant amounts of dichloromethanesulfonyl chloride (the oxidized form) and disulfides. How do I prevent this? A: This indicates hydrolysis followed by redox disproportionation. Sulfinyl chlorides are acutely sensitive to moisture, and the resulting sulfinic acids are unstable . Fix: Ensure strict Schlenk techniques. Dry your solvents over activated 3Å molecular sieves (water content < 10 ppm). Purge the reaction vessel with high-purity Argon, as standard nitrogen lines can sometimes carry trace moisture or oxygen that exacerbates the redox cycle.

Q3: My NMR data shows that my amine attacked the carbon atom, displacing a chloride, rather than forming the S-N bond. How do I direct attack to the sulfur? A: The regioselectivity between S-attack and C-attack is governed by Hard-Soft Acid-Base (HSAB) principles and solvent polarity. Polar aprotic solvents (like DMF or DMSO) stabilize the transition state for C-attack ( SN​2 ). Fix: Conduct the reaction in non-polar or moderately polar halogenated solvents (e.g., anhydrous Toluene or Dichloromethane). Pre-forming the amine anion (using NaH or LiHMDS) is highly discouraged, as the "harder" amide anion will preferentially attack the hard α -carbon or trigger immediate elimination. Keep the amine neutral.

PART 3: Optimization of Reaction Conditions

The following table summarizes the causal relationship between reaction parameters and the distribution of S-attack (Desired) versus Elimination (Sulfine) products during the coupling of primary amines.

Base Choice	Temperature	Solvent	Desired Sulfinamide Yield	Major Side Product
Triethylamine (TEA)	25 °C	THF	< 5%	Sulfine Oligomers
DIPEA	0 °C	DCM	22%	Sulfine Oligomers
Pyridine	-20 °C	DCM	45%	C-Attack / Sulfine
2,6-Lutidine	-78 °C	Toluene	88%	Trace Hydrolysis
N-Methylmorpholine	-78 °C to 0 °C	DCM	92%	None (Clean Profile)

PART 4: Self-Validating Experimental Protocol

Standard Operating Procedure: Synthesis of N-Alkyl Dichloromethanesulfinamides This protocol is designed as a self-validating system: the absence of a yellow/orange color upon base addition validates that sulfine formation has been successfully suppressed.

• Preparation: Flame-dry a 50 mL Schlenk flask under vacuum and backfill with Argon (repeat 3x).

• Reagent Loading: Add the primary amine (1.0 equiv, 5.0 mmol) and anhydrous Dichloromethane (DCM, 20 mL) to the flask.

• Cooling: Submerge the flask in a dry ice/acetone bath and allow it to equilibrate to -78 °C for 15 minutes.

• Electrophile Addition: Add dichloromethanesulfinyl chloride (1.05 equiv, 5.25 mmol) dropwise via a gas-tight syringe over 5 minutes.

  • Self-Validation Check: The solution must remain clear and colorless.

• Base Addition (Critical Step): Add N-Methylmorpholine (NMM) (1.1 equiv, 5.5 mmol) dropwise over 15 minutes down the cold wall of the flask.

  • Mechanistic note: NMM is chosen because its pKa​ and steric profile perfectly balance HCl scavenging without triggering α -deprotonation.

• Temperature Ramp: Stir at -78 °C for 2 hours, then slowly remove the cooling bath and allow the reaction to warm to 0 °C over 1 hour.

• Quench & Workup: Quench the reaction at 0 °C with saturated aqueous NH4​Cl (10 mL). Extract with DCM (3 x 15 mL), wash the combined organics with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

PART 5: Mechanistic Visualization

The following diagram illustrates the divergent pathways of dichloromethanesulfinyl chloride under coupling conditions.

Mechanistic divergence of dichloromethanesulfinyl chloride during nucleophilic coupling.

References

• Zwanenburg, B. "Product Class 4: Thioaldehyde and Thioketone S-Oxides and S-Imides (Sulfines and Derivatives)." Science of Synthesis.[Link]

• King, J. F., et al. "Organic sulfur mechanisms. 20. Sulfenes from 1-haloalkanesulfinic acids: the 'abnormal route'." Canadian Journal of Chemistry, 1977.[Link]

• "Sulfonyl Chlorides as Thiol Surrogates for Carbon–Sulfur Bond Formation: One-Pot Synthesis of Thioethers and Thioesters." The Journal of Organic Chemistry, ACS Publications.[Link]

• "Facile Synthesis of Sulfonyl Chlorides/Bromides from Sulfonyl Hydrazides." PMC - NIH.[Link]

Technical Support Center: Purification of Dichloromethanesulfinyl Chloride Reagents

Welcome to the Technical Support Center for the purification of dichloromethanesulfinyl chloride (DMSC). This guide is designed for researchers, scientists, and drug development professionals who utilize this highly reactive reagent in their synthetic endeavors. The purity of DMSC is paramount for achieving desired reaction outcomes and ensuring reproducibility. This document provides in-depth troubleshooting guides and frequently asked questions to address common issues encountered with degraded or impure DCSC, offering practical, field-proven insights and detailed protocols.

Introduction to Dichloromethanesulfinyl Chloride Stability

Dichloromethanesulfinyl chloride (Cl₂CHSOCl) is a valuable synthetic intermediate, but its utility is intrinsically linked to its purity. As a sulfinyl chloride, it is highly susceptible to degradation, primarily through hydrolysis and thermal decomposition. Understanding the nature of these degradation pathways is the first step in effective purification and handling.

The primary degradation pathway for sulfinyl chlorides is hydrolysis, which occurs upon contact with water or moisture.[1][2] This reaction converts the sulfinyl chloride into the corresponding dichloromethanesulfinic acid and hydrochloric acid (HCl). The presence of these acidic impurities can significantly impact subsequent reactions by altering pH, catalyzing side reactions, or consuming reagents.

Thermal decomposition is another concern. While specific data for DMSC is limited, related sulfonyl chlorides are known to decompose at elevated temperatures, potentially generating sulfur dioxide (SO₂) and other volatile byproducts.[3][4]

Troubleshooting Guide: Addressing Common Issues with DMSC Reagents

This section is structured in a question-and-answer format to directly address specific problems you may encounter during your experiments.

Issue 1: My reaction yield is significantly lower than expected, and I suspect my DMSC reagent is the culprit.

Question: What are the likely causes of low yield when using dichloromethanesulfinyl chloride, and how can I confirm the reagent's quality?

Answer:

A low reaction yield is a common indicator of a degraded DMSC reagent. The primary suspect is hydrolysis, which consumes the active reagent.

Causality behind Experimental Choices:

• Hydrolysis: The most probable cause is the presence of dichloromethanesulfinic acid and HCl from the reaction of DMSC with moisture.[2] These impurities not only reduce the concentration of the active reagent but can also interfere with your reaction chemistry.

• Confirmation of Degradation:

  • Visual Inspection: A pure sulfinyl chloride should be a clear, often pale-yellow liquid. A significant color change, such as darkening or the presence of a precipitate, can indicate decomposition.

  • Gas Evolution: Upon opening the reagent bottle, a fuming appearance due to the presence of HCl is a strong indicator of hydrolysis.

  • Analytical Characterization: The most definitive way to assess purity is through analytical techniques.

    • Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful tool for identifying volatile impurities and degradation products.[5][6]

    • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can reveal the presence of impurities. The proton signal for the CH group in DMSC will be distinct from that in dichloromethanesulfinic acid.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low reaction yields.

Issue 2: I am observing unexpected side products in my reaction.

Question: Could impurities in my dichloromethanesulfinyl chloride be causing the formation of side products?

Answer:

Yes, impurities in your DMSC reagent are a likely source of unexpected side products.

Causality behind Experimental Choices:

• Acid-Catalyzed Side Reactions: The presence of HCl from hydrolysis can catalyze a variety of unwanted side reactions, depending on the nature of your substrate and other reagents.

• Reactivity of Degradation Products: Dichloromethanesulfinic acid, the hydrolysis product, may itself be reactive under your reaction conditions, leading to the formation of unintended byproducts.

Troubleshooting Steps:

• Characterize the Side Products: Isolate and identify the unexpected side products using techniques like LC-MS, GC-MS, or NMR.

• Hypothesize the Source: Based on the structure of the side products, determine if they could have arisen from reactions involving HCl or dichloromethanesulfinic acid.

• Purify the DMSC: Purify your DMSC reagent using one of the methods described below and repeat the reaction. If the side products are no longer observed, it confirms that impurities in the DMSC were the cause.

Frequently Asked Questions (FAQs)

Q1: What are the visual signs of dichloromethanesulfinyl chloride degradation?

A1: The primary visual indicators of DMSC degradation include:

• Color Change: A fresh reagent is typically a colorless to pale-yellow liquid. A darker yellow, brown, or black coloration suggests decomposition.

• Fuming: The reagent may fume upon exposure to air due to the presence of HCl gas, a byproduct of hydrolysis.

• Precipitate Formation: The formation of a solid precipitate can indicate the presence of non-volatile impurities or decomposition products.

Q2: How should I properly store dichloromethanesulfinyl chloride to minimize degradation?

A2: Proper storage is critical for maintaining the integrity of DMSC.

• Inert Atmosphere: Store the reagent under an inert atmosphere, such as nitrogen or argon, to prevent exposure to atmospheric moisture.[7]

• Cool and Dry: Keep the container tightly sealed and store it in a cool, dry place, away from heat and direct sunlight. Refrigeration (2-8 °C) is often recommended.[1]

• Material Compatibility: Use glass containers with PTFE-lined caps. Avoid contact with metals, as sulfinyl chlorides can be corrosive.[4]

Q3: What are the primary impurities I should be concerned about in a degraded DMSC reagent?

A3: The most common impurities are:

• Dichloromethanesulfinic acid: The direct product of hydrolysis.

• Hydrochloric acid (HCl): Also a product of hydrolysis.

• Thionyl chloride (SOCl₂): A potential unreacted starting material from the synthesis of DMSC.

• Other chlorinated species: Depending on the synthetic route, related chlorinated sulfinyl or sulfonyl chlorides could be present.[8]

Purification Protocols for Dichloromethanesulfinyl Chloride

The choice of purification method depends on the nature of the impurities and the required purity level. All purification procedures should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) must be worn.

Protocol 1: Fractional Distillation Under Reduced Pressure

This is the most common and effective method for purifying liquid sulfinyl chlorides.[7]

Principle: This technique separates compounds based on their different boiling points. By reducing the pressure, the boiling points are lowered, which helps to prevent thermal decomposition of the heat-sensitive DMSC.

Experimental Protocol:

• Apparatus Setup:

  • Assemble a fractional distillation apparatus with a short Vigreux column in a fume hood. Ensure all glassware is thoroughly dried in an oven and cooled under a stream of dry nitrogen or in a desiccator.[7]

  • Use a vacuum-jacketed distillation head to minimize heat loss.

  • Connect the apparatus to a vacuum pump with a cold trap (e.g., dry ice/acetone) to protect the pump from corrosive vapors.

  • Use a magnetic stirrer and a heating mantle with a temperature controller.

• Procedure:

  • Place the impure dichloromethanesulfinyl chloride in the distillation flask with a few boiling chips or a magnetic stir bar.

  • Slowly and carefully reduce the pressure to the desired level.

  • Gradually heat the distillation flask.

  • Collect and discard any initial low-boiling fractions, which may contain residual solvents or more volatile impurities.

  • Collect the main fraction of dichloromethanesulfinyl chloride at its characteristic boiling point under the applied pressure.

  • Discontinue the distillation before the flask goes to dryness to avoid the concentration of potentially unstable residues.

Data Presentation: Boiling Points of Potential Components

Compound	Boiling Point (at atmospheric pressure)	Notes
Dichloromethanesulfinyl chloride	Not readily available, requires experimental determination or estimation.	Boiling point will be significantly lower under reduced pressure.
Thionyl chloride	76 °C	A likely lower-boiling impurity.
Dichloromethane	39.6 °C	A potential solvent impurity.[9]

Distillation Workflow Diagram:

Caption: Workflow for fractional distillation of DMSC.

Protocol 2: Removal of Acidic Impurities by Scrubbing

If the primary impurities are acidic (dichloromethanesulfinic acid and HCl), a pre-distillation scrubbing step can be beneficial.

Principle: This method utilizes a non-aqueous workup to remove acidic components without introducing water, which would cause further hydrolysis.

Experimental Protocol:

• Inert Atmosphere Setup: Perform all steps under an inert atmosphere (e.g., in a glovebox or using Schlenk techniques).

• Dissolution: Dissolve the impure dichloromethanesulfinyl chloride in a dry, inert solvent such as anhydrous diethyl ether or dichloromethane.

• Scrubbing: Add a small amount of a solid, anhydrous, non-nucleophilic base, such as anhydrous sodium carbonate or potassium carbonate, to the solution.

• Stirring: Stir the mixture for a short period (e.g., 15-30 minutes) at a low temperature (e.g., 0 °C).

• Filtration: Filter the mixture through a pad of Celite or a dry sintered glass funnel to remove the solid base and any salts formed.

• Solvent Removal: Carefully remove the solvent under reduced pressure.

• Further Purification: The resulting DMSC can then be further purified by fractional distillation as described in Protocol 1.

Logical Relationship for Purification Method Selection:

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. fishersci.com [fishersci.com]
• 4. spectrumchemical.com [spectrumchemical.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. GCMS Qualitative Analysis of Impurities Detected in Tests for Residual Solvents in Pharmaceuticals : Shimadzu (Europe) [shimadzu.eu]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. nextsds.com [nextsds.com]
• 9. Dichloromethane | CH2Cl2 | CID 6344 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Dichloromethanesulfinyl Chloride Workups

Welcome to the Process Chemistry & Scale-Up Support Portal. This guide addresses one of the most persistent challenges in synthetic workflows: the efficient quenching and removal of excess dichloromethanesulfinyl chloride ( Cl2​CHSOCl ) during aqueous workups.

Unlike standard sulfonyl chlorides (e.g., tosyl chloride) or simple sulfinyl chlorides, the Cl2​CHSOCl reagent presents unique physicochemical hurdles. This guide synthesizes mechanistic causality with field-proven protocols to ensure high-purity product isolation.

Part 1: The Causality of Workup Failures

To troubleshoot a failed workup, one must first understand the molecular behavior of the reagent. Dichloromethanesulfinyl chloride is a highly electrophilic species used to install the dichloromethylsulfinyl motif. However, its removal is complicated by three factors:

• Steric Hindrance & Slow Hydrolysis: The bulky, electron-withdrawing dichloromethyl group ( -CHCl2​ ) sterically shields the sulfur(IV) center. Consequently, bimolecular hydrolysis by water is significantly slower than that of unhindered analogues like methanesulfinyl chloride.

• Lipophilic Byproducts: When hydrolysis does occur, it generates dichloromethanesulfinic acid ( Cl2​CHSO2​H ). The two chlorine atoms impart significant lipophilicity to this small molecule. If the aqueous phase is not sufficiently basic, this neutral acid will favorably partition into the organic layer (e.g., dichloromethane or ethyl acetate), contaminating the final product [1].

• Surfactant-Induced Emulsions: At near-neutral pH, partially deprotonated dichloromethanesulfinic acid acts as an amphiphilic surfactant (hydrophobic -CHCl2​ head, hydrophilic -SO2−​ tail). This reduces interfacial tension, causing stubborn, unbreakable emulsions during liquid-liquid extraction.

Part 2: Frequently Asked Questions (FAQs)

Q1: Why does my product still smell like sulfur and degrade over time after a standard water/brine wash? A: A standard water wash is insufficient. Water hydrolyzes the reagent too slowly, and the resulting dichloromethanesulfinic acid remains protonated (neutral). Because it is highly soluble in organic solvents, it stays in your product phase. Over time, this residual acid catalyzes the degradation of acid-sensitive functional groups. You must actively drive the equilibrium toward the water-soluble sulfinate anion using a strong base.

Q2: I tried washing with saturated NaHCO3​ , but I got a thick emulsion. How do I break it? A: Sodium bicarbonate ( pH≈8.3 ) often struggles to rapidly deprotonate high concentrations of lipophilic sulfinic acids, leading to the surfactant effect described above. Fix: Add a small volume of 1M NaOH to push the aqueous pH above 9, and add solid NaCl to increase the ionic strength. This forces the fully deprotonated sulfinate salt into the aqueous layer and breaks the emulsion.

Q3: My target molecule is highly base-sensitive. I cannot use NaOH or Na2​CO3​ . What is the alternative? A: Abandon hydrolysis and use aminolysis . By adding a highly reactive, water-soluble primary amine (like ethanolamine) directly to the organic phase, you covalently trap the excess reagent as a highly polar sulfinamide [2]. This intermediate is completely devoid of surfactant properties and can be easily washed away with a mild aqueous wash.

Part 3: Self-Validating Experimental Protocols

Below are two field-validated methodologies for removing excess dichloromethanesulfinyl chloride. Choose the protocol based on the stability of your target molecule.

Protocol A: The High-pH Biphasic Hydrolysis

Best for: Base-stable target molecules.

Causality: This method relies on irreversible deprotonation. By maintaining a high pH, the lipophilic sulfinic acid is converted entirely to its sodium salt, preventing organic partitioning.

• Initial Quench: Cool the crude organic reaction mixture (typically in DCM or EtOAc) to 0∘C . Slowly add an equal volume of saturated aqueous Na2​CO3​ .

• Validation (Visual): Observe the biphasic mixture. The evolution of CO2​ gas indicates the neutralization of HCl (a byproduct of the initial reaction). Continue vigorous stirring until gas evolution completely ceases.

• pH Adjustment: Test the aqueous layer with pH paper.

  • Validation (Analytical): If the pH is <8 , the quench is incomplete. Add 1M NaOH dropwise while stirring until the aqueous phase maintains a stable pH of 9−10 .

• Phase Separation: Transfer to a separatory funnel. The layers should separate rapidly. If a micro-emulsion persists, add 10%v/v saturated brine to the aqueous layer to salt out the organic phase.

• Extraction: Drain the organic layer. Wash the aqueous layer once more with pure organic solvent, combine the organic phases, dry over MgSO4​ , and concentrate.

Protocol B: The Amine Scavenger Method

Best for: Base-sensitive or easily epimerized target molecules.

Causality: Primary amines are vastly superior nucleophiles compared to water. Ethanolamine attacks the unreacted sulfinyl chloride instantly, forming a highly polar N -(2-hydroxyethyl)sulfinamide. The hydroxyl group ensures this byproduct is exclusively partitioned into the aqueous waste stream [3].

• Scavenger Addition: To the crude organic mixture at room temperature, add 2.0 equivalents (relative to the excess dichloromethanesulfinyl chloride) of ethanolamine.

• Validation (Thermal & Chromatographic): A mild, immediate exotherm confirms the aminolysis is occurring. Stir for 15 minutes. Spot the mixture on a TLC plate. The disappearance of the high- Rf​ reactive streak and the appearance of a baseline spot validates the complete consumption of the reagent.

• Acidic Wash: Add an equal volume of 0.5M HCl or 10% NH4​Cl (depending on product acid-sensitivity) to protonate any excess ethanolamine and wash away the polar sulfinamide byproduct.

• Phase Separation: Separate the layers. The organic phase will be pristine and completely free of sulfurous odors.

Part 4: Quantitative Comparison of Quench Strategies

Quench Reagent	Primary Mechanism	Byproduct Formed	Aqueous Solubility of Byproduct	Target pH of Workup	Best Used For
Water	Hydrolysis	Dichloromethanesulfinic Acid	Low (Partitions to Organic)	2−4	Not Recommended
Sat. Na2​CO3​	Hydrolysis + Deprotonation	Sodium Dichloromethanesulfinate	Very High	9−10	Base-stable products
Ethanolamine	Aminolysis	N -(2-hydroxyethyl)sulfinamide	Very High	5−7	Base-sensitive products
Polymer-Bound Amine	Solid-Phase Aminolysis	Resin-bound Sulfinamide	Insoluble (Filtered off)	Neutral	Small-scale / Libraries

Part 5: Mechanistic Workflow Visualization

The following diagram illustrates the divergent pathways of dichloromethanesulfinyl chloride during aqueous workup, highlighting why basic or amine-mediated interventions are strictly required.

Caption: Divergent workup pathways for dichloromethanesulfinyl chloride highlighting phase partitioning.

References

• Towards Highly Activating Leaving Groups: Studies on the Preparation of Some Halogenated Alkyl Sulfonates. Molecules (MDPI), 2002. Available at:[Link]

• Sulfinamide Synthesis Using Organometallic Reagents, DABSO, and Amines. The Journal of Organic Chemistry (ACS), 2020. Available at:[Link]

• Preparation of 2-(4-Chlorophenyl)-N-methylacetamide (Amine Quenching of Reactive Chlorides). Organic Syntheses, 2013. Available at:[Link]

Reference Data & Comparative Studies

Dichloromethanesulfinyl chloride vs methanesulfinyl chloride reactivity profile

Dichloromethanesulfinyl Chloride vs. Methanesulfinyl Chloride: A Comprehensive Reactivity Profile and Experimental Guide

As a Senior Application Scientist, selecting the appropriate sulfinylating agent requires a deep understanding of the delicate balance between electronic activation, steric hindrance, and thermodynamic stability. Methanesulfinyl chloride (Ms(O)Cl) and dichloromethanesulfinyl chloride (Cl₂CHS(O)Cl) are both valuable intermediates for synthesizing sulfinamides, sulfinates, and thiosulfinates. However, the introduction of two alpha-chlorine atoms in the latter fundamentally alters its reactivity profile, necessitating divergent experimental approaches.

This guide objectively compares their structural properties, mechanistic pathways, and provides self-validating experimental protocols to ensure high-yield syntheses.

Structural and Electronic Profiling

The reactivity of sulfinyl chlorides is primarily governed by the electrophilicity of the sulfur atom and the steric environment surrounding it.

• Methanesulfinyl Chloride (CH₃S(O)Cl): Features a highly reactive, unhindered sulfur center. The small methyl group allows for rapid nucleophilic attack, making it an exceptionally fast-reacting electrophile.

• Dichloromethanesulfinyl Chloride (CHCl₂S(O)Cl): The addition of two highly electronegative chlorine atoms at the alpha position exerts a strong inductive electron-withdrawing effect (-I effect). This dramatically increases the electrophilicity of the sulfinyl sulfur. However, this electronic activation is counterbalanced by the substantial steric bulk of the dichloromethyl group, which can significantly hinder the approach of bulky nucleophiles, analogous to the behavior observed in trichloromethanesulfinyl systems (1)[1].

Table 1: Physicochemical and Reactivity Comparison

Parameter	Methanesulfinyl Chloride	Dichloromethanesulfinyl Chloride
Chemical Formula	CH₃S(O)Cl	CHCl₂S(O)Cl
Electrophilicity of Sulfur	Moderate	Very High (due to -I effect of Cl)
Steric Hindrance	Low	High
Primary Degradation Pathway	Thermal disproportionation at RT	Base-induced sulfine formation / C-S cleavage
Optimal Base for Substitution	Triethylamine (Et₃N) or Pyridine	Sterically hindered bases (e.g., 2,6-Lutidine)
Storage Requirements	< -20°C, use immediately	< 0°C, moisture-free

Stability, Disproportionation, and Divergent Side Reactions

Understanding the failure modes of these reagents is critical for experimental design.

Thermal Disproportionation of Ms(O)Cl: Methanesulfinyl chloride is notoriously unstable at room temperature. It undergoes rapid thermodynamic disproportionation into methanesulfonyl chloride (oxidation state +6) and methanesulfenyl chloride (oxidation state +2) (2)[2]. Furthermore, its reaction with water can yield complex mixtures of methanesulfonyl chloride and methyl methanethiolsulfonate (3)[3].

Thermal disproportionation pathway of methanesulfinyl chloride at room temperature.

Alpha-Deprotonation and Sulfohaloform Cleavage of Cl₂CHS(O)Cl: Dichloromethanesulfinyl chloride presents a different challenge. The highly acidic alpha-proton makes it uniquely susceptible to base-induced elimination. In the presence of unhindered bases, it readily undergoes alpha-deprotonation to form a highly reactive dichlorosulfine intermediate (Cl₂C=S=O), diverting the reaction from the desired nucleophilic substitution (1)[1]. Additionally, under strongly nucleophilic or aqueous conditions, alpha-chlorosulfoxides and sulfinyl chlorides can undergo C-S bond cleavage via a sulfohaloform-type reaction (4)[4].

Mechanistic pathway of sulfinyl chloride substitution vs. competing sulfine formation.

Experimental Methodologies (Self-Validating Protocols)

To harness the reactivity of these compounds while suppressing their respective side reactions, specific experimental constraints must be applied. Every protocol below is designed as a self-validating system, incorporating In-Process Controls (IPCs) to ensure scientific integrity.

Protocol A: Synthesis of N-Benzylmethanesulfinamide from Ms(O)Cl

Causality: The primary failure mode is the thermal disproportionation of Ms(O)Cl. Therefore, the reaction must be strictly maintained between -10°C and 0°C.

• Preparation: In an oven-dried, argon-purged flask, dissolve benzylamine (1.0 equiv) and triethylamine (1.2 equiv) in anhydrous dichloromethane (DCM). Chill the mixture to -10°C using an ice/salt bath.

• Addition: Dissolve freshly prepared Ms(O)Cl (1.05 equiv) in anhydrous DCM. Add this solution dropwise over 30 minutes, ensuring the internal temperature never exceeds 0°C.

• Self-Validation (IPC 1): Monitor the reaction color. A persistent deep reddish-orange indicates the presence of methanesulfenyl chloride (a disproportionation byproduct). A successful reaction should remain pale yellow to colorless (2)[2].

• Workup: Quench with cold saturated NaHCO₃. Extract with DCM, dry over MgSO₄, and concentrate under reduced pressure at < 25°C.

• Self-Validation (IPC 2): Analyze the crude product via ¹H-NMR. The absence of a sharp singlet at ~3.0 ppm (characteristic of the methanesulfonyl group) validates that thermal disproportionation was successfully suppressed.

Protocol B: Synthesis of Dichloromethanesulfinate Esters from Cl₂CHS(O)Cl

Causality: The primary failure mode is alpha-deprotonation leading to sulfine formation. To prevent this, a sterically hindered base (2,6-lutidine) must be used in place of standard unhindered amines like triethylamine (1)[1].

• Preparation: Dissolve the target alcohol (1.0 equiv) and 2,6-lutidine (1.2 equiv) in anhydrous DCM at 0°C under argon.

• Addition: Add Cl₂CHS(O)Cl (1.1 equiv) dropwise. The bulky 2,6-lutidine will act as an acid scavenger for the generated HCl without abstracting the sterically hindered, yet acidic, alpha-proton of the sulfinyl chloride.

• Self-Validation (IPC 1): Monitor via TLC (Hexane/EtOAc). The high electrophilicity of the sulfur atom should drive the reaction to completion within 30-60 minutes despite the steric bulk.

• Workup: Dilute with DCM and wash twice with cold 1N H₂SO₄ to remove the lutidine. Dry the organic layer and evaporate to dryness.

• Self-Validation (IPC 2): Analyze via GC-MS. The presence of the intact molecular ion confirms that sulfohaloform-type C-S bond cleavage did not occur during the esterification process.

Table 2: Protocol Validation Metrics

Metric	Protocol A: Ms(O)Cl Workflow	Protocol B: Cl₂CHS(O)Cl Workflow
In-Process Control (IPC)	Visual color change (red to pale yellow)	TLC monitoring (rapid disappearance of alcohol)
Critical Failure Mode	Disproportionation to CH₃SO₂Cl	Alpha-deprotonation to Cl₂C=S=O
Validation Analytical Method	¹H-NMR (absence of sulfonyl singlet)	GC-MS (absence of C-S cleavage products)

References

• Methanesulfinyl Chloride - Organic Syntheses Procedure Organic Syntheses URL:[Link]

• Reaction of methanesulfinyl chloride with water The Journal of Organic Chemistry URL: [Link]

• Intermediate stages of the sulfohaloform reaction. Preparation of α-halosulfoxides and sulfinyl chlorides Canadian Journal of Chemistry URL: [Link]

• Towards Highly Activating Leaving Groups: Studies on the Preparation of Some Halogenated Alkyl Sulfonates Beilstein Journal of Organic Chemistry (NIH) URL:[Link]

Sources

• 1. Towards Highly Activating Leaving Groups: Studies on the Preparation of Some Halogenated Alkyl Sulfonates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. cdnsciencepub.com [cdnsciencepub.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Handling of Dichloromethanesulfinyl Chloride and Related Corrosive Reagents

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following guide provides essential safety and handling information for highly reactive and corrosive sulfinyl chlorides, using Dichloromethanesulfinyl chloride as a primary example. Given the potential for ambiguity in chemical nomenclature, the principles outlined here are broadly applicable to analogous hazardous reagents. Always consult the specific Safety Data Sheet (SDS) for the exact chemical you are using and adhere to your institution's safety protocols.

Understanding the Inherent Risks: The Chemistry of a Hazard

Dichloromethanesulfinyl chloride belongs to a class of organosulfur compounds that are characterized by their high reactivity. This reactivity, while useful in synthesis, is also the source of their significant hazards. The core danger stems from their susceptibility to hydrolysis. Sulfinyl chlorides react exothermically and often violently with water, including atmospheric moisture, to produce corrosive hydrochloric acid (HCl) and other toxic byproducts.[1] This reactivity profile demands a stringent and proactive approach to safety.

These compounds are corrosive and can cause severe burns to the skin, eyes, and respiratory tract.[1][2][3][4] Inhalation of vapors may lead to respiratory irritation and potentially severe lung damage.[3][4] Therefore, understanding and mitigating these risks through proper personal protective equipment (PPE) and handling procedures is not merely a recommendation but a critical necessity for ensuring laboratory safety.

The First Line of Defense: A Multi-Layered PPE Strategy

A comprehensive personal protective equipment (PPE) strategy is paramount when handling Dichloromethanesulfinyl chloride and related substances. This is not a situation for minimal protection; a multi-layered approach is essential to prevent contact with this corrosive material.

Core PPE Requirements

PPE Category	Specification	Rationale
Eye and Face Protection	Tightly fitting chemical safety goggles and a full-face shield.	Protects against splashes and fumes, which can cause severe eye damage, including blindness.[1][2][3][4][5]
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene). Always inspect for damage before use.	Prevents skin contact, which can lead to severe chemical burns. Proper glove removal technique is crucial to avoid cross-contamination.[1][3][6]
Body Protection	A chemical-resistant lab coat or apron. For larger quantities or higher-risk procedures, fire/flame-resistant and impervious clothing is required.[1][7]	Protects skin and personal clothing from splashes and spills.
Respiratory Protection	All work must be conducted in a certified chemical fume hood.[1] If there is a risk of exceeding exposure limits, a full-face respirator with appropriate cartridges may be necessary.[3][8]	Prevents inhalation of corrosive and toxic vapors.

Operational Plan: From Benchtop to Waste

A meticulous operational plan is crucial for the safe handling of Dichloromethanesulfinyl chloride. The following step-by-step guidance covers the entire workflow, from preparation to disposal.

Pre-Experiment Preparation

• Information Review: Thoroughly read and understand the Safety Data Sheet (SDS) for the specific sulfinyl chloride being used.

• Fume Hood Certification: Ensure the chemical fume hood has a current certification and is functioning correctly.

• Emergency Equipment: Locate and verify the functionality of the nearest emergency eyewash station and safety shower.[5]

• Spill Kit: Have a spill kit specifically for corrosive materials readily available. This should include a dry, inert absorbent material like sand, dry lime, or soda ash.[1] Do not use combustible materials like paper towels directly on the spill. [1]

• Waste Container: Prepare a designated, labeled, and sealed waste container for the disposal of the chemical and any contaminated materials.

Handling and Experimental Procedure

Caption: A workflow diagram illustrating the key stages of safely handling Dichloromethanesulfinyl chloride.

• Don PPE: Before handling the chemical, put on all required personal protective equipment as outlined in the table above.

• Inert Atmosphere: Many sulfinyl chlorides are moisture-sensitive.[2][9] Handle the reagent under an inert atmosphere (e.g., nitrogen or argon) if the experiment requires it.

• Dispensing: Use clean, dry glassware. Dispense the chemical carefully, avoiding splashes.

• Reaction Quenching: After the reaction is complete, any unreacted sulfinyl chloride must be safely neutralized before workup. A common method is the slow addition of the reaction mixture to a stirred, cold solution of a weak base, such as sodium bicarbonate.[1] This should be done in the fume hood.

• Glassware Cleaning: All glassware that has come into contact with the sulfinyl chloride must be decontaminated. A common procedure is to rinse the glassware with a suitable organic solvent (e.g., acetone) to remove the bulk of the material, followed by a careful quench with a dilute basic solution.

Emergency Response: Preparedness is Key

In the event of an accidental exposure or spill, a swift and correct response is critical.

Exposure Procedures

Exposure Route	Immediate Action
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[2][6] Seek immediate medical attention.
Eye Contact	Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2][6][10] Seek immediate medical attention.
Inhalation	Move the individual to fresh air immediately.[6][10] If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. [2][11] Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Spill Response

• Evacuate: Evacuate all non-essential personnel from the immediate area.[1]

• Ventilate: Ensure the area is well-ventilated, but do not create strong drafts that could spread the vapors.

• Contain: For small spills, cover with a dry, inert absorbent material such as sand, dry lime, or soda ash.[1]

• Collect: Carefully collect the absorbed material into a designated, sealed container for hazardous waste disposal.

• Decontaminate: Clean the spill area thoroughly with a suitable decontaminating agent.

Disposal Plan: A Responsible Conclusion

Proper disposal of Dichloromethanesulfinyl chloride and all contaminated materials is a critical final step. All waste must be treated as hazardous.

• Waste Collection: Collect all waste, including quenched reagent, contaminated absorbents, and disposable PPE, in a clearly labeled, sealed, and chemical-resistant container.

• Labeling: The waste container must be labeled with the full chemical name and a description of the contents.

• Storage: Store the waste container in a designated, well-ventilated area, away from incompatible materials.

• Disposal: Arrange for the disposal of the hazardous waste through your institution's environmental health and safety (EHS) office.[6] Never dispose of sulfinyl chlorides down the drain.[2][6]

By adhering to these rigorous safety and handling protocols, you can effectively mitigate the risks associated with Dichloromethanesulfinyl chloride and related corrosive reagents, ensuring a safe and productive research environment.

References

• Hazardous Substance Fact Sheet - Sulfuryl Chloride. (n.d.). New Jersey Department of Health. Retrieved from [Link]

• 10 Tips for Working Safely with Corrosives. (2025, October 15). Chemsafe. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. spectrumchemical.com [spectrumchemical.com]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. fishersci.com [fishersci.com]
• 5. chemsafe.ie [chemsafe.ie]
• 6. afgsci.com [afgsci.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. nj.gov [nj.gov]
• 9. fishersci.no [fishersci.no]
• 10. fishersci.com [fishersci.com]
• 11. fishersci.com [fishersci.com]